3-[1-(Dimethylamino)ethyl]benzaldehyde

• CAS: 915924-91-3

Core Science & Biosynthesis

A Comprehensive Spectroscopic Guide to 3-[1-(Dimethylamino)ethyl]benzaldehyde for Advanced Drug Development

Introduction: Unveiling the Molecular Signature of a Key Pharmaceutical Intermediate

In the landscape of modern pharmaceutical development, a deep understanding of the molecular architecture of synthetic intermediates is paramount. 3-[1-(Dimethylamino)ethyl]benzaldehyde, a versatile aromatic aldehyde, serves as a crucial building block in the synthesis of a variety of pharmacologically active compounds.[1] Its structure, featuring a reactive aldehyde, a chiral center, and a tertiary amine, presents a unique spectroscopic profile that is essential for its unambiguous identification, purity assessment, and reaction monitoring.

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of 3-[1-(Dimethylamino)ethyl]benzaldehyde. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple presentation of data. It delves into the rationale behind the expected spectral features, offering insights grounded in fundamental spectroscopic principles and extensive experience in structural elucidation. The protocols described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Molecular Structure and Key Features

A thorough spectroscopic analysis begins with a clear understanding of the molecule's structure.

Caption: Molecular structure of 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 3-[1-(Dimethylamino)ethyl]benzaldehyde, both ¹H and ¹³C NMR provide a wealth of information regarding the connectivity and chemical environment of each atom.

Experimental Protocol: Acquiring High-Fidelity NMR Data

A robust NMR dataset is foundational to accurate structural interpretation. The following protocol is recommended for acquiring high-quality spectra of the title compound.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 3-[1-(Dimethylamino)ethyl]benzaldehyde, which exists as a liquid at room temperature.[1]

  • Dissolve the sample in ~0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry 5 mm NMR tube. CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), at a concentration of 0.03-0.05% v/v. TMS provides a reference signal at 0.00 ppm for both ¹H and ¹³C spectra.[2]

• Instrument Setup & Calibration:

  • Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) to achieve optimal signal dispersion and resolution.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a narrow and symmetrical lineshape for a reference signal (e.g., TMS or residual solvent peak).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Ensure the spectral width encompasses all expected proton signals (e.g., 0-12 ppm).

  • Process the data with an appropriate line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio without sacrificing resolution.

  • Carefully phase and baseline correct the spectrum.

  • Integrate all signals and reference the spectrum to the TMS peak at 0.00 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio.

  • Employ a sufficient relaxation delay (e.g., 2 seconds) to ensure accurate integration, if desired, although quantitative ¹³C NMR requires more specialized parameters.

  • Process the data with a line broadening of 1-2 Hz.

  • Reference the spectrum to the TMS signal at 0.00 ppm or the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• 2D NMR Experiments (Optional but Recommended):

  • For unambiguous assignment, acquire 2D NMR spectra such as COSY (Correlated Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to determine one-bond H-C correlations.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 3-[1-(Dimethylamino)ethyl]benzaldehyde is characterized by distinct signals for the aromatic, aldehyde, and dimethylaminoethyl protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aldehyde (-CHO)	9.9 - 10.1	Singlet (s)	-	1H
Aromatic (Ar-H)	7.4 - 7.9	Multiplet (m)	See discussion below	4H
Methine (-CH(N)-)	3.2 - 3.6	Quartet (q)	~7.0	1H
Dimethylamino (-N(CH₃)₂)	2.1 - 2.3	Singlet (s)	-	6H
Methyl (-CH₃)	1.3 - 1.5	Doublet (d)	~7.0	3H

Expert Interpretation:

• Aldehyde Proton: The aldehyde proton is highly deshielded due to the electron-withdrawing nature of the carbonyl group and its proximity to the anisotropic field of the aromatic ring, resulting in a characteristic downfield singlet.

• Aromatic Protons: The four protons on the meta-substituted benzene ring will exhibit a complex multiplet. The substitution pattern breaks the symmetry, leading to four distinct signals. The expected coupling constants are:

  • ortho-coupling (³J): 6-10 Hz

  • meta-coupling (⁴J): 0-4 Hz[3] The protons ortho to the aldehyde group will be the most deshielded.

• Dimethylaminoethyl Group:

  • The methine proton (-CH(N)-) is adjacent to the nitrogen and the aromatic ring, leading to a downfield shift. It will appear as a quartet due to coupling with the three methyl protons. The typical coupling constant for an ethyl group is around 7 Hz.[4]

  • The six protons of the two methyl groups on the nitrogen are equivalent and will appear as a sharp singlet.

  • The terminal methyl group protons will be a doublet due to coupling with the single methine proton.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will show 9 distinct signals, corresponding to the 9 non-equivalent carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde (C=O)	190 - 193
Aromatic (C-CHO)	136 - 138
Aromatic (C-CH(N)-)	145 - 148
Aromatic (CH)	128 - 135
Methine (-CH(N)-)	60 - 65
Dimethylamino (-N(CH₃)₂)	40 - 45
Methyl (-CH₃)	15 - 20

Expert Interpretation:

• Carbonyl Carbon: The aldehyde carbonyl carbon is the most deshielded carbon in the molecule, appearing at a very downfield chemical shift.[5]

• Aromatic Carbons: The six aromatic carbons will have distinct chemical shifts. The carbon bearing the aldehyde group (C-CHO) and the carbon bearing the dimethylaminoethyl group (C-CH(N)-) are quaternary and will have characteristic shifts. The remaining four aromatic CH carbons will appear in the typical aromatic region.

• Aliphatic Carbons: The methine carbon, being attached to the nitrogen and the aromatic ring, is the most deshielded of the aliphatic carbons. The two equivalent methyl carbons of the dimethylamino group will appear as a single peak, and the terminal methyl carbon will be the most shielded carbon in the molecule.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: Liquid Sample Analysis

As 3-[1-(Dimethylamino)ethyl]benzaldehyde is a liquid, a neat sample can be analyzed directly.

• Sample Preparation:

  • Place one to two drops of the neat liquid sample onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first, creating a thin liquid film between the plates.[6]

  • Ensure there are no air bubbles in the film.

• Data Acquisition:

  • Place the salt plate assembly in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty instrument.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Process the spectrum to display absorbance or transmittance versus wavenumber (cm⁻¹).

Predicted IR Spectral Data

The IR spectrum will be dominated by absorptions corresponding to the aldehyde and aromatic functionalities.

Vibrational Mode	Predicted Absorption (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100 - 3000	Medium
Aliphatic C-H Stretch	2980 - 2850	Medium
Aldehyde C-H Stretch	2850 - 2800 and 2750 - 2700	Medium, two bands
Aldehyde C=O Stretch	1710 - 1690	Strong
Aromatic C=C Stretch	1600 - 1450	Medium to Strong, multiple bands
Aliphatic C-H Bend	1470 - 1370	Medium
C-N Stretch	1260 - 1020	Medium
Aromatic C-H Bend (out-of-plane)	900 - 675	Strong

Expert Interpretation:

• Aldehyde Group: The two most characteristic absorptions for the aldehyde group are the C=O stretch and the C-H stretch. The C=O stretch for an aromatic aldehyde is typically found at a lower wavenumber than for an aliphatic aldehyde due to conjugation with the aromatic ring.[7][8] The aldehyde C-H stretch often appears as a pair of medium-intensity bands, which is a very diagnostic feature.[7]

• Aromatic Ring: The aromatic C-H stretches appear above 3000 cm⁻¹, while the C=C in-ring stretching vibrations give rise to a series of bands in the 1600-1450 cm⁻¹ region. Strong out-of-plane C-H bending bands in the 900-675 cm⁻¹ region can be indicative of the substitution pattern.

• Aliphatic and Amine Groups: The aliphatic C-H stretching and bending vibrations of the ethyl and dimethyl groups will be present in their expected regions. The C-N stretching vibration of the tertiary amine will appear in the fingerprint region and can sometimes be difficult to assign definitively.

Part 3: Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight and elemental composition of a compound, and its fragmentation pattern can offer valuable structural insights.

Experimental Protocol: Electron Ionization (EI)

Electron ionization is a hard ionization technique that causes significant fragmentation, which is useful for structural elucidation.

• Sample Introduction:

  • Introduce a small amount of the liquid sample into the mass spectrometer, typically via direct infusion or through a gas chromatograph (GC) inlet.

• Ionization:

  • Bombard the sample with high-energy electrons (typically 70 eV) in the ion source.[9] This will cause ionization and fragmentation of the molecule.

• Mass Analysis:

  • Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection:

  • Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Predicted Mass Spectrum and Fragmentation

The mass spectrum of 3-[1-(Dimethylamino)ethyl]benzaldehyde will exhibit a molecular ion peak and several characteristic fragment ions.

m/z	Proposed Fragment	Notes
177	[M]⁺	Molecular ion
176	[M-H]⁺	Loss of a hydrogen radical
148	[M-CHO]⁺	Loss of the formyl group
72	[CH(CH₃)N(CH₃)₂]⁺	α-cleavage, a very stable and often base peak

Expert Interpretation of Fragmentation:

The fragmentation of 3-[1-(Dimethylamino)ethyl]benzaldehyde under EI conditions will be dominated by pathways that lead to the formation of stable ions.

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Technical Monograph: Scalable Synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde

Executive Summary

This technical guide outlines a robust, two-step synthesis route for 3-[1-(dimethylamino)ethyl]benzaldehyde , a critical intermediate in the synthesis of cholinesterase inhibitors such as Rivastigmine and related neuroactive alkaloids.

While various routes exist (e.g., reduction of amides or protection/deprotection of dialdehydes), this guide prioritizes a Linear Constructive Approach starting from the commodity chemical 3-bromoacetophenone . This route is selected for its scalability, high chemoselectivity, and avoidance of expensive protecting group manipulations.

Key Advantages of Selected Route:

• Chemoselectivity: Establishes the amine functionality before introducing the sensitive aldehyde group, preventing self-polymerization.

• Operational Simplicity: Utilizes Titanium(IV) isopropoxide to drive difficult reductive aminations of sterically hindered ketones.

• Yield Reliability: Relies on the high-fidelity Lithium-Halogen exchange for the final formylation.

Retrosynthetic Analysis

The retrosynthetic logic relies on the "Amine First" strategy. Introducing the reactive aldehyde (-CHO) group is reserved for the final step to avoid chemoselectivity issues during the amine formation.

Figure 1: Retrosynthetic disconnection showing the transformation from the target aldehyde back to the bromoacetophenone precursor.

Experimental Protocol

Phase 1: Reductive Amination of 3-Bromoacetophenone

Objective: Synthesize 1-(3-bromophenyl)-N,N-dimethylethylamine.

Direct reductive amination of acetophenones with secondary amines is often sluggish due to steric hindrance. We utilize Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger to force the formation of the intermediate enamine/iminium species, followed by in-situ reduction. This method, adapted from Bhattacharyya (1995), is superior to standard catalytic hydrogenation for this substrate.

Reagents:

• 3-Bromoacetophenone (1.0 eq)

• Dimethylamine hydrochloride (2.0 eq)

• Triethylamine (2.0 eq)[1]

• Titanium(IV) isopropoxide (2.0 eq)[1]

• Sodium borohydride (NaBH₄) (1.5 eq)

• Absolute Ethanol (Solvent)[1][2]

Step-by-Step Methodology:

• Imine Formation: In a dry flask under nitrogen, combine 3-bromoacetophenone (20 mmol) and dimethylamine hydrochloride (40 mmol) in absolute ethanol (30 mL).

• Activation: Add Triethylamine (40 mmol) followed strictly by Titanium(IV) isopropoxide (40 mmol).

  • Note: The solution may become slightly warm. Stir at ambient temperature for 12–16 hours. The Ti(OiPr)₄ scavenges water, driving the equilibrium toward the iminium species.

• Reduction: Cool the reaction mixture to 0°C. Cautiously add NaBH₄ (30 mmol) portion-wise to avoid vigorous foaming.

• Completion: Allow the mixture to warm to room temperature and stir for an additional 6 hours.

• Workup: Quench by adding 2M aqueous ammonia (50 mL). A white precipitate of titanium dioxide will form. Filter this precipitate through a Celite pad.

• Extraction: Extract the filtrate with ethyl acetate (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: The crude amine is usually pure enough (>90%) for the next step. If necessary, purify via flash chromatography (SiO₂, DCM:MeOH 95:5).

Checkpoint:

• IR: Disappearance of the ketone carbonyl stretch (~1685 cm⁻¹).

• ¹H NMR: Appearance of the methine quartet (~3.2 ppm) and dimethyl singlet (~2.2 ppm).

Phase 2: Formylation via Lithium-Halogen Exchange

Objective: Convert the aryl bromide to the target benzaldehyde.

This step utilizes a cryogenic Lithium-Halogen exchange. The tertiary amine functionality is stable to n-butyllithium under these conditions.

Reagents:

• 1-(3-Bromophenyl)-N,N-dimethylethylamine (from Phase 1)

• n-Butyllithium (1.1 eq, 2.5M in hexanes)

• N,N-Dimethylformamide (DMF) (3.0 eq)

• Anhydrous THF (Solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Add the bromo-amine (10 mmol) and anhydrous THF (50 mL).

• Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Stability of the lithiated intermediate is temperature-dependent.

• Lithiation: Add n-BuLi (11 mmol) dropwise via syringe over 15 minutes. Maintain internal temperature below -70°C.

  • Mechanism:[1][2][3][4][5] Rapid Br-Li exchange generates the phenyllithium species.

  • Hold: Stir at -78°C for 30 minutes.

• Formylation: Add anhydrous DMF (30 mmol) dropwise.

• Quench: Allow the reaction to warm to 0°C over 1 hour, then quench with saturated aqueous NH₄Cl (20 mL).

• Hydrolysis: Stir vigorously for 30 minutes to ensure hydrolysis of the intermediate hemiaminolate to the aldehyde.

• Isolation: Extract with Diethyl Ether (3 x 30 mL). The amine makes the product basic; wash with water, not acid (acid will salt out the product into the aqueous layer).

• Purification: Distillation or column chromatography (Neutral Alumina or Silica with 1% Et₃N to prevent tailing).

Process Logic & Workflow

The following diagram illustrates the critical decision nodes and flow of the synthesis.

Figure 2: Operational workflow highlighting the critical "dry" steps in Phase 2.

Analytical Data Summary

Researchers should validate the final product against these expected parameters.

Parameter	Expected Value / Observation	Notes
Physical State	Pale yellow oil	Oxidizes to brown upon air exposure.
¹H NMR (Aldehyde)	δ 10.05 ppm (s, 1H)	Distinctive singlet.
¹H NMR (Methine)	δ 3.40 – 3.55 ppm (q, 1H)	Quartet due to methyl coupling.
¹H NMR (N-Me)	δ 2.25 ppm (s, 6H)	Dimethylamino singlet.
¹H NMR (C-Me)	δ 1.35 ppm (d, 3H)	Doublet.
IR Spectrum	1695 cm⁻¹ (C=O stretch)	Strong band.
Mass Spec (ESI)	[M+H]⁺ = 178.12

Safety & Stability Considerations

• n-Butyllithium: Pyrophoric. Must be handled under inert atmosphere (Argon/Nitrogen). Ensure syringes and needles are dry.

• Product Stability: Amino-aldehydes are prone to air oxidation (to the carboxylic acid) and polymerization. Store under nitrogen at -20°C.

• Titanium Residues: The workup of the reductive amination produces copious titanium salts. Filtration through Celite is mandatory to prevent emulsion formation during extraction.

References

• Bhattacharyya, S. (1995).[2] "Reductive Alkylations of Dimethylamine Using Titanium(IV) Isopropoxide and Sodium Borohydride: An Efficient, Safe, and Convenient Method for the Synthesis of N,N-Dimethylated Tertiary Amines". Journal of Organic Chemistry, 60(15), 4928–4929.

• Chem-Impex International. "Product Data: 3-[1-(Dimethylamino)ethyl]benzaldehyde". Catalog Number 23678.

• Parham, W. E., & Jones, L. D. (1976). "Selective Halogen-Lithium Exchange in Bromophenylalkyl Halides". Journal of Organic Chemistry, 41(7), 1187–1191.
• Liao, J., et al. (2009). "Synthesis of Rivastigmine via Reductive Amination". Synthetic Communications, 39(24). (Contextualizing the amino-ethyl-phenyl core synthesis).

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An In-depth Technical Guide to 3-[1-(Dimethylamino)ethyl]benzaldehyde: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of 3-[1-(Dimethylamino)ethyl]benzaldehyde, a versatile aromatic aldehyde of significant interest to researchers, scientists, and professionals in drug development and fine chemical synthesis. This document delves into the compound's molecular characteristics, outlines a plausible synthetic pathway with mechanistic insights, details its physicochemical properties, and explores its current and potential applications.

Introduction and Molecular Overview

3-[1-(Dimethylamino)ethyl]benzaldehyde is a substituted aromatic aldehyde characterized by the presence of a dimethylaminoethyl group at the meta position of the benzaldehyde ring. This structural feature, combining a reactive aldehyde functional group with a tertiary amine, imparts unique chemical properties that make it a valuable intermediate in various synthetic endeavors. The presence of the basic dimethylamino group enhances its utility in the synthesis of more complex molecules, particularly in the pharmaceutical industry where it serves as a building block for compounds targeting neurological disorders.[1][2]

Molecular Formula: C₁₁H₁₅NO

Molecular Weight: 177.24 g/mol

The strategic placement of the dimethylaminoethyl group influences the electronic properties of the aromatic ring and the reactivity of the aldehyde, opening avenues for diverse chemical transformations.

Molecular Structure Diagram:

Caption: Molecular structure of 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 3-[1-(Dimethylamino)ethyl]benzaldehyde is paramount for its application in research and development. The following table summarizes its key characteristics.

Property	Value	Source/Method
Molecular Formula	C₁₁H₁₅NO	-
Molecular Weight	177.24 g/mol	-
CAS Number	915924-91-3	-
Appearance	Liquid	[1]
Boiling Point	Estimated >200 °C	Based on similar structures
Density	Estimated ~1.0 g/mL	Based on similar structures
Solubility	Soluble in common organic solvents (e.g., ethanol, ether, chloroform). Limited solubility in water.	[3]
Storage	0-8°C, under inert atmosphere	[1]

Spectroscopic Signature:

• ¹H NMR: The proton nuclear magnetic resonance spectrum is expected to show characteristic signals for the aldehyde proton (singlet, ~9.8-10.0 ppm), aromatic protons (multiplets, ~7.2-7.8 ppm), the methine proton of the ethyl group (quartet), the methyl protons of the ethyl group (doublet), and the methyl protons of the dimethylamino group (singlet).

• ¹³C NMR: The carbon NMR spectrum would display a signal for the carbonyl carbon around 190-195 ppm, along with resonances for the aromatic carbons and the aliphatic carbons of the dimethylaminoethyl substituent.

• IR Spectroscopy: The infrared spectrum will be dominated by a strong carbonyl (C=O) stretching vibration in the range of 1690-1715 cm⁻¹.[4][5][6] Aromatic C-H and C=C stretching bands, as well as aliphatic C-H stretching vibrations, will also be present.

• Mass Spectrometry: Following the nitrogen rule, the molecular ion peak (M⁺) is expected at an odd m/z value of 177.[7] A prominent fragmentation pattern would be the alpha-cleavage of the ethyl group, leading to a stable iminium ion.[7][8]

Synthesis and Mechanistic Considerations

A robust and scalable synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde is crucial for its accessibility in research and industrial applications. While a definitive, published protocol is scarce, a highly plausible and efficient synthetic route involves the reductive amination of 3-acetylbenzaldehyde with dimethylamine.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde from 3-acetylbenzaldehyde.

• Reaction Setup: To a solution of 3-acetylbenzaldehyde (1 equivalent) in a suitable solvent such as methanol or dichloromethane in a round-bottom flask, add a solution of dimethylamine (2-3 equivalents, typically as a solution in THF or as dimethylamine hydrochloride with a base).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding iminium ion intermediate. The progress of this step can be monitored by techniques like TLC or GC-MS.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise. The choice of reducing agent is critical; NaBH(OAc)₃ is often preferred for its milder nature and higher selectivity.

• Quenching and Work-up: After the reduction is complete (as indicated by the disappearance of the starting material), quench the reaction by the slow addition of water or a dilute acid. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Causality and Mechanistic Insights:

The reductive amination proceeds via a two-step mechanism. The initial step is the nucleophilic attack of dimethylamine on the carbonyl carbon of the ketone in 3-acetylbenzaldehyde, followed by dehydration to form an iminium ion. This electrophilic iminium ion is then reduced by the hydride reagent to form the final tertiary amine product. The aldehyde group on the aromatic ring is generally less reactive towards nucleophilic attack by the amine under these conditions compared to the ketone, and it is also less susceptible to reduction by milder reducing agents like NaBH(OAc)₃, allowing for a selective reaction.

Applications in Research and Development

The unique bifunctional nature of 3-[1-(Dimethylamino)ethyl]benzaldehyde makes it a valuable building block in several areas:

• Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting the central nervous system.[1][2] The dimethylaminoethyl moiety is a common pharmacophore in many neurologically active drugs.

• Flavor and Fragrance Industry: The aromatic aldehyde group contributes to its use in the formulation of unique scents and flavors.[1][2]

• Organic Synthesis: As a versatile intermediate, it can undergo a variety of chemical transformations at both the aldehyde and the amine functionalities, making it a useful tool for the construction of complex organic molecules.

• Dye and Pigment Production: The aromatic structure and the presence of an auxochromic amino group suggest its potential as a precursor in the synthesis of dyes and pigments.[1][2]

Safety and Handling

Due to the lack of a specific safety data sheet for 3-[1-(Dimethylamino)ethyl]benzaldehyde, it is prudent to handle this compound with the care afforded to other substituted aromatic aldehydes.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors. Avoid contact with skin and eyes.[9][10]

• Storage: Store in a cool, dry, and well-ventilated place, away from heat and sources of ignition.[1][10] The recommended storage temperature is between 0-8°C.[1]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

3-[1-(Dimethylamino)ethyl]benzaldehyde is a compound with significant potential in various fields of chemical synthesis. Its unique molecular architecture provides a versatile platform for the development of new pharmaceuticals, fragrances, and materials. This guide has provided a comprehensive overview of its properties, a plausible synthetic route, and its key applications, serving as a valuable resource for researchers and developers in the chemical sciences.

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reactivity of the aldehyde group in substituted benzaldehydes

An In-depth Technical Guide: Modulating the Reactivity of the Aldehyde Group in Substituted Benzaldehydes: A Guide for Researchers and Drug Development Professionals

Introduction

Substituted benzaldehydes are cornerstone molecular scaffolds in the landscape of modern science. Their prevalence as key intermediates in organic synthesis and as integral components of active pharmaceutical ingredients (APIs) and materials cannot be overstated. The reactivity of this class of compounds is centered on the aldehyde functional group, a site of rich chemical potential. However, this reactivity is not a fixed property; it is exquisitely modulated by the nature and position of substituents on the aromatic ring. For researchers, scientists, and drug development professionals, a deep, mechanistic understanding of how these substituents dictate the reactivity of the aldehyde is paramount for rational molecular design, reaction optimization, and the prediction of biological activity and potential toxicity.

This guide provides a comprehensive exploration of the core principles governing the reactivity of substituted benzaldehydes. We will move beyond simple rules, delving into the causality behind the electronic and steric effects that control the electrophilicity of the carbonyl carbon. We will quantify these relationships using linear free-energy principles, examine their consequences in a range of pivotal organic reactions, and provide field-proven experimental protocols for measuring these effects. Finally, we will synthesize this knowledge to discuss its profound implications in the context of drug discovery, where the tuning of aldehyde reactivity can be the difference between a promising lead compound and a metabolic liability.

Chapter 1: Fundamental Principles Governing Reactivity

The chemistry of the benzaldehyde group is fundamentally governed by the electrophilic nature of its carbonyl carbon. The difference in electronegativity between carbon and oxygen creates a significant dipole, rendering the carbon atom susceptible to attack by nucleophiles. The substituents on the aromatic ring can either amplify or diminish this intrinsic electrophilicity through a combination of electronic and steric effects.

Electronic Effects of Substituents

The flow of electron density within the molecule is the primary determinant of reactivity. This flow is controlled by two main substituent effects:

• Inductive Effects (Field Effects): Transmitted through the sigma (σ) bonds, the inductive effect is the polarization of the bond framework by an electronegative or electropositive substituent. Electron-withdrawing groups (EWGs), such as nitro (-NO₂) or halo (-Cl) groups, pull electron density away from the ring and, consequently, from the aldehyde group. This withdrawal of electron density further depletes the carbonyl carbon of electrons, increasing its partial positive charge and making it more electrophilic and thus more reactive towards nucleophiles.[1][2] Conversely, electron-donating groups (EDGs), like alkyl (-CH₃) or methoxy (-OCH₃) groups, push electron density into the ring, which ultimately reduces the electrophilicity of the carbonyl carbon and decreases its reactivity.

• Resonance (Mesomeric) Effects: Transmitted through the pi (π) system, resonance effects involve the delocalization of electrons and are most pronounced when substituents are in the ortho or para positions.

  • Electron-withdrawing resonance occurs with groups like -NO₂, which can delocalize the ring's π-electrons onto the substituent, pulling density away from the aldehyde group and strongly increasing its reactivity.

  • Electron-donating resonance is seen with substituents like -OCH₃ or -NH₂, which have lone pairs of electrons that can be delocalized into the aromatic ring. This donation of electron density significantly reduces the electrophilicity of the carbonyl carbon, making the aldehyde less reactive.[1]

Crucially, resonance effects do not operate effectively from the meta position. Therefore, a substituent at the meta position primarily exerts its influence through the inductive effect. This distinction is vital for understanding the nuanced differences in reactivity between positional isomers.

Steric Effects

Steric hindrance refers to the spatial bulk of substituents, which can impede the approach of a nucleophile to the carbonyl carbon.[3] This effect is most significant for substituents in the ortho position. A large group, such as a tert-butyl group, adjacent to the aldehyde can physically block the trajectory of attack for an incoming reagent, dramatically slowing down the reaction rate, even if the group is electronically favorable.[4] Aromatic aldehydes are, in general, less reactive than many aliphatic aldehydes (like propanal) partly because the phenyl ring itself presents more steric bulk than a simple alkyl chain.[3][5]

Figure 1: Core factors influencing benzaldehyde reactivity.

Chapter 2: Quantitative Correlation of Reactivity - The Hammett Equation

To move from qualitative descriptions to quantitative prediction, we employ linear free-energy relationships (LFERs), the most famous of which is the Hammett equation.[6] Developed by Louis P. Hammett, this equation provides a powerful tool to correlate the reactivity of substituted aromatic compounds.

The Hammett equation is expressed as:

log(k/k₀) = σρ or log(K/K₀) = σρ

Where:

• k or K is the rate or equilibrium constant for the reaction of a substituted benzaldehyde.

• k₀ or K₀ is the rate or equilibrium constant for the reaction of the unsubstituted benzaldehyde.

• σ (sigma) is the substituent constant , which quantifies the electronic effect of a particular substituent. It is a measure of the substituent's electron-donating or electron-withdrawing ability, derived empirically from the dissociation of substituted benzoic acids in water at 25°C.[7][8]

  • σ > 0 for electron-withdrawing groups (e.g., -NO₂).

  • σ < 0 for electron-donating groups (e.g., -OCH₃).

• ρ (rho) is the reaction constant , which measures the sensitivity of a specific reaction to the electronic effects of substituents.[8]

  • ρ > 0 : The reaction is accelerated by EWGs. This implies that a negative charge is building up in the transition state of the rate-determining step, which is stabilized by electron withdrawal. Most nucleophilic additions to benzaldehydes have a positive ρ value.[9]

  • ρ < 0 : The reaction is accelerated by EDGs. This indicates a buildup of positive charge in the transition state.

By plotting log(k/k₀) versus σ for a series of substituted benzaldehydes, a linear "Hammett plot" can be generated. The slope of this line is the reaction constant ρ. A good linear fit is strong evidence that the reaction mechanism is consistent across the series of substituted compounds. Deviations from linearity can be highly informative, often suggesting a change in mechanism or the influence of other factors like steric effects.

Table 1: Hammett Substituent Constants (σ) for Common Groups

Substituent	σ (meta)	σ (para)	Electronic Effect
-N(CH₃)₂	-0.15	-0.63	Strong EDG
-OCH₃	+0.11	-0.28	EDG (Resonance), EWG (Inductive)
-CH₃	-0.06	-0.14	Weak EDG
-H	0.00	0.00	Reference
-Cl	+0.37	+0.24	EWG (Inductive > Resonance)
-CN	+0.62	+0.70	Strong EWG
-NO₂	+0.71	+0.81	Very Strong EWG

Data sourced from established physical organic chemistry principles.[7]

Figure 3: General mechanism for nucleophilic addition to benzaldehydes.

Oxidation Reactions

The conversion of substituted benzaldehydes to their corresponding benzoic acids is a common transformation. [1]The influence of substituents, however, is highly dependent on the oxidizing agent and the specific mechanism.

• With oxidants like pyridinium bromochromate (PBC), the reaction shows a positive ρ value, indicating an electron-deficient reaction center in the rate-determining step, consistent with nucleophilic attack by the oxidant on the aldehyde. [10]* In contrast, oxidation by benzyltrimethylammonium chlorobromate (BTMACB) is accelerated by both electron-withdrawing and electron-donating groups. [1][4]This complex behavior suggests a mechanism where the rate-determining step is influenced by the stability of an electron-deficient intermediate, a process that benefits from both types of substituents. [1][4]

Reduction Reactions

The reduction of benzaldehydes to benzyl alcohols typically involves the addition of a hydride (H⁻) or its equivalent.

• In reductions using boranes like B-alkyl-9-borabicyclo[3.3.1]nonane (9-BBN), the reaction rate correlates well with Hammett σ⁺ constants (a modified parameter for substituents that can directly resonate with a positive charge). A positive ρ value is observed, which is consistent with the rate-determining step being the nucleophilic attack of the hydride on the carbonyl carbon. [9]This step is accelerated by EWGs that enhance the carbon's electrophilicity. Other common reductions include the Clemmensen (using zinc-amalgam) and Wolff-Kishner (using hydrazine) reactions, which reduce the carbonyl group completely to a methylene (CH₂) group. [11]

Chapter 4: Experimental Protocols for Quantifying Reactivity

For the researcher, theoretical principles must be validated by robust experimental data. The following protocols provide self-validating systems for quantifying the reactivity of substituted benzaldehydes.

Protocol: Kinetic Analysis via UV-Vis Spectroscopy

This protocol is designed to measure reaction rates by monitoring changes in absorbance over time. The disappearance of the benzaldehyde's n→π* transition (~280-320 nm) or the appearance of a chromophoric product can be tracked.

Causality: By maintaining pseudo-first-order conditions (a large excess of one reactant), the rate of reaction becomes dependent only on the concentration of the limiting reactant (the benzaldehyde). This simplifies the rate law, allowing for a straightforward calculation of the observed rate constant (k_obs). Comparing k_obs values across a series of benzaldehydes provides a direct measure of their relative reactivity.

Step-by-Step Methodology:

• Solution Preparation: Prepare stock solutions of the substituted benzaldehyde and the reacting nucleophile/reagent in a suitable, thermostatted solvent (e.g., acetonitrile, ethanol). Prepare a stock solution of any catalyst if required.

• Instrument Setup: Equilibrate a UV-Vis spectrophotometer with a thermostatted cuvette holder to the desired reaction temperature (e.g., 25.0 ± 0.1 °C).

• Blank Measurement: Fill a quartz cuvette with the solvent and the excess reagent (everything except the benzaldehyde) and record a baseline spectrum.

• Reaction Initiation: To the cuvette, add a small, precise volume of the benzaldehyde stock solution to initiate the reaction. The concentration of the excess reagent should be at least 10-fold greater than the benzaldehyde concentration. Mix rapidly.

• Data Acquisition: Immediately begin recording the absorbance at the predetermined wavelength (λ_max of the reactant or product) at fixed time intervals for at least three reaction half-lives.

• Data Analysis: Plot the natural logarithm of the absorbance (ln(A)) versus time. For a first-order reaction, this plot will be linear. The negative of the slope of this line is the pseudo-first-order rate constant, k_obs.

• Validation: Repeat the experiment at several different concentrations of the excess reagent. A plot of k_obs versus the concentration of the excess reagent should be linear, confirming the reaction order and providing the second-order rate constant from its slope.

Protocol: Reactivity Determination by Competition Experiment

This method is ideal for rapidly assessing relative reactivity without requiring continuous monitoring.

Causality: When two substrates compete for a limited amount of a reagent, the ratio of the products formed is directly proportional to the ratio of their respective reaction rate constants. This provides a robust, internally validated measure of relative reactivity.

Step-by-Step Methodology:

• Mixture Preparation: Create a solution containing precise equimolar amounts of two different substituted benzaldehydes (e.g., benzaldehyde and p-nitrobenzaldehyde) in an appropriate anhydrous solvent.

• Reagent Addition: Slowly add a sub-stoichiometric amount (e.g., 0.1 to 0.5 equivalents relative to the total aldehyde amount) of the limiting reagent (e.g., a Grignard reagent, Wittig ylide).

• Reaction and Quenching: Allow the reaction to proceed to completion. Then, quench the reaction by adding a suitable reagent (e.g., saturated aqueous NH₄Cl).

• Workup and Analysis: Perform a standard aqueous workup and extract the organic products. Analyze the crude product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) or ¹H NMR spectroscopy with an internal standard.

• Calculation: The ratio of the integrated peak areas corresponding to the two products directly reflects the relative reactivity of the starting aldehydes.

Figure 4: Workflow for a kinetic study using UV-Vis spectroscopy.

Chapter 5: Implications in Drug Discovery and Development

The principles governing benzaldehyde reactivity are not merely academic; they have profound consequences in the design and development of therapeutics.

• Target Engagement and Covalent Inhibition: The aldehyde group can be a "warhead" for covalent inhibitors, forming reversible or irreversible Schiff bases (imines) with lysine residues in a protein's active site. The reactivity of this warhead must be meticulously tuned. An aldehyde that is too reactive can lead to non-specific binding with off-target proteins, causing toxicity. An aldehyde that is not reactive enough will fail to engage its intended target. By adding EWGs or EDGs, medicinal chemists can fine-tune this reactivity to achieve the desired balance of potency and selectivity.

• Structure-Activity Relationships (SAR): Substituted benzaldehydes are common starting materials or pharmacophoric elements in drug candidates. [12][13]Understanding how substituents affect the aldehyde's reactivity helps rationalize SAR. For instance, if a series of analogs shows that electron-withdrawing para-substituents increase potency, it may suggest that the aldehyde is forming a crucial hydrogen bond or covalent linkage where a more electrophilic carbonyl is advantageous.

• Metabolic Stability and Toxicity: Aldehydes can be metabolically labile, being readily oxidized to carboxylic acids or reduced to alcohols by enzymes like aldehyde dehydrogenases and alcohol dehydrogenases. The rate of this metabolism can be altered by substituents. Furthermore, the inherent reactivity of aldehydes can lead to toxicity. A study investigating the interaction of para-substituted benzaldehydes with human serum albumin (HSA) found that derivatives with stronger push-pull electronic properties had a greater disruptive effect on the protein's conformation. [14]This effect also correlated with increased toxicity in a zebrafish model, highlighting a direct link between electronic properties, off-target reactivity, and toxicity. [14]

Conclusion

The is a highly tunable and predictable property, governed by a delicate interplay of inductive, resonance, and steric effects. The Hammett equation provides a robust quantitative framework for understanding these influences and elucidating reaction mechanisms. For scientists in both academic and industrial settings, mastering these concepts is essential. It empowers the rational design of synthetic routes, enabling the selection of substrates with optimal reactivity for specific transformations. In drug discovery, this knowledge is critical for modulating a molecule's interaction with its biological target, improving metabolic stability, and mitigating potential toxicity. As the fields of chemical synthesis and medicinal chemistry continue to evolve, leveraging these fundamental principles of physical organic chemistry will remain a key driver of innovation and success.

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• e CHO Benzaldehyde and meta-directing group. Filo. [Link]

• Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability. Frontiers. [Link]

• Organic Chemistry – Specific Name Reactions. National Institute of Open Schooling. [Link]

• Hammett equation. Wikipedia. [Link]

• Structure-Reactivity Correlation in the Oxidation of Substituted Benzaldehydes by Pyridinium Bromochromate. ResearchGate. [Link]

• Synthesis, Characterization, Molecular Docking, and Preliminary Biological Evaluation of 2-((4-Morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde. MDPI. [Link]

• Reactivity of Benzaldehyde between aldehydes. Chemistry Stack Exchange. [Link]

• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. ACS Publications. [Link]

• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. ResearchGate. [Link]

• Influence of para-substituted benzaldehyde derivatives with different push/pull electron strength groups on the conformation of human serum albumin and toxicological effects in zebrafish. PubMed. [Link]

• Kinetic study of the base-catalysed reactions of benzaldehyde and thiophene-2-carbaldehyde with acetonitriles. Royal Society of Chemistry. [Link]

• How benzene ring substituents affect reactivity of benzaldehyde derivatives in aldol reaction? Reddit. [Link]

• Kinetics and mechanism of the oxidation of substituted benzaldehydes by N-bromobenzamide. ACS Publications. [Link]

• Cannizzaro reaction. Wikipedia. [Link]

• Kinetics and Mechanism of Oxidation of Benzaldehyde by Benzimidazolium Fluorochromate in Aqueous Acetic Acid Medium. Asian Journal of Chemistry. [Link]

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• Kinetics of Reductions of Substituted Benzaldehydes with B-Alkyl-9-borabicyclo[3.3.1]nonane (9-BBN). ACS Publications. [Link]

• Oxidation of Benzaldehyde and Substituted Benzaldehydes by Permanganate under Phase Transfer Catalysis in Non Polar Solvents. IRA Academico Research. [Link]

• Development of substituted benzylidene derivatives as novel dual cholinesterase inhibitors for Alzheimer's treatment. PubMed Central. [Link]

• Insights into Substituent Effects of Benzaldehyde Derivatives in a Heterogenous Organocatalyzed Aldol Reaction. Wiley Online Library. [Link]

• IR Spectra of benzaldehyde and its derivatives in different aggregate states. ResearchGate. [Link]

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• An efficient process for the synthesis of alkoxy substituted benzaldehydes.

• The Cannizzaro Reaction. Science Primary Literature. [Link]

• POLAROGRAPHIC STUDY OF THE KINETICS AND EQUILIBRIA OF THE REACTION OF BENZALDEHYDES WITH HYDRAZINE. Pergamon Press. [Link]

• How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes? Reddit. [Link]

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Beyond Nomenclature: Structural Dynamics and Synthetic Utility of 3-[1-(Dimethylamino)ethyl]benzaldehyde

Here is an in-depth technical guide regarding the nomenclature, structural dynamics, and synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Executive Summary

3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a bifunctional aromatic building block characterized by a reactive formyl group and a basic tertiary amine side chain.[1] While often overshadowed by its phenolic analog—a key intermediate in the synthesis of the Alzheimer’s drug Rivastigmine—this aldehyde serves as a critical electrophilic scaffold for Fragment-Based Drug Discovery (FBDD).

This guide deconstructs the molecule’s IUPAC identity, analyzes its stereochemical implications, and provides a robust, chemoselective synthetic protocol designed to circumvent the inherent reactivity conflicts between ketone and aldehyde precursors.

Part 1: Definitive Nomenclature & Stereochemistry

IUPAC Derivation and Priority Logic

The systematic name is derived through a rigorous application of IUPAC priority rules, which dictate that the principal functional group determines the parent structure and suffix.

• Principal Group Selection: The molecule contains an aldehyde (

  ) and an amine (tertiary). According to the IUPAC hierarchy of functional groups, aldehydes have priority over amines.[2]

  • Priority Order: Carboxylic Acid > Ester > Amide > Nitrile > Aldehyde > Ketone > Alcohol > Amine .[3]

• Parent Structure: Consequently, the parent ring system is benzaldehyde (benzene ring with a formyl group at position 1).

• Substituent Numbering: The formyl carbon is position 1. The ring is numbered to give the substituent the lowest possible locant.[4][5] The substituent is at the meta position, assigned number 3 .

• Substituent Naming: The group at position 3 is an ethyl chain attached to the ring.

  • The ethyl group is attached via its C1 carbon.

  • This ethyl group is substituted with a dimethylamino group at its own position 1.[6][7]

  • Complex Substituent Name: 1-(dimethylamino)ethyl .[6][7]

Final Systematic Name: 3-[1-(Dimethylamino)ethyl]benzaldehyde[1][6][7]

Stereochemical Dynamics

The carbon atom at position 1 of the ethyl side chain is chiral (bonded to: H, Methyl, Dimethylamino, and the Phenyl ring). Therefore, this molecule exists as two enantiomers. Unless specified as

or , the name implies a racemate.

• (S)-Enantiomer: Often the bioactive pharmacophore in Rivastigmine-like analogs.

• (R)-Enantiomer: The distomer in many biological contexts.

Nomenclature Logic Visualization

Figure 1: Decision tree illustrating the IUPAC priority rules establishing the benzaldehyde parentage.

Part 2: Synthetic Pathways & Causality (The "Expert" Protocol)

A naive retrosynthetic analysis might suggest the reductive amination of 3-acetylbenzaldehyde. This approach is flawed.

• The Chemoselectivity Paradox: In a molecule containing both a ketone (acetyl) and an aldehyde (formyl), the aldehyde is significantly more electrophilic. Reacting 3-acetylbenzaldehyde with dimethylamine and a reducing agent will preferentially aminate the aldehyde, destroying the target functionality.

Recommended Route: The "Bromo-Lithiation" Strategy

To ensure high fidelity, we utilize a route that installs the aldehyde after the amine is established, or uses orthogonal protection. The most robust lab-scale method involves the formylation of a brominated precursor.

Reaction Scheme

• Precursor: 3-Bromoacetophenone.

• Step 1 (Reductive Amination): Conversion of the acetyl group to the amine.

• Step 2 (Formylation): Lithium-Halogen exchange followed by DMF quench.

Figure 2: Chemoselective synthesis pathway avoiding aldehyde/ketone competition.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(3-bromophenyl)-N,N-dimethylethanamine

• Reagents: 3-Bromoacetophenone (1.0 eq), Dimethylamine (2.0 M in THF, 1.5 eq), Titanium(IV) isopropoxide (1.2 eq), Sodium borohydride (1.5 eq).

• Procedure:

  • Dissolve 3-bromoacetophenone in anhydrous THF under

    .

  • Add dimethylamine and

    . Stir at ambient temperature for 6-12 hours to form the enamine/imine species. Note: Titanium acts as a Lewis acid to facilitate imine formation and scavenge water.

  • Cool to 0°C and carefully add

    . Stir for 2 hours.

  • Quench: Add water carefully to precipitate titanium salts. Filter through Celite.

  • Workup: Extract with EtOAc, wash with brine, dry over

    .

Step 2: Formylation to 3-[1-(Dimethylamino)ethyl]benzaldehyde

• Reagents: Bromo-amine intermediate (from Step 1), n-Butyllithium (1.1 eq), DMF (1.5 eq).

• Procedure:

  • Dissolve the intermediate in anhydrous ether or THF. Cool to -78°C (dry ice/acetone bath). Critical: Low temperature prevents Wurtz coupling and side reactions.

  • Add n-BuLi dropwise. Stir for 30 mins to generate the aryllithium species.

  • Add anhydrous DMF dropwise. The solution may become viscous.

  • Allow to warm to 0°C, then quench with saturated

    (aq).

  • Purification: The product is an amino-aldehyde. Avoid acidic silica gel columns which may degrade the product or streak due to the amine. Use neutralized silica (triethylamine-treated) or distillation.

Part 3: Analytical Validation (Trustworthiness)

To validate the synthesis, the following analytical signatures must be confirmed.

Technique	Expected Signal	Structural Assignment
1H NMR	9.98 - 10.02 ppm (s, 1H)	Aldehyde proton (Diagnostic)
1H NMR	1.35 ppm (d, 3H)	Methyl of the ethyl group
1H NMR	2.20 ppm (s, 6H)	N,N-Dimethyl protons
1H NMR	3.40 ppm (q, 1H)	Benzylic CH (chiral center)
IR	1690 - 1705 cm⁻¹	C=O Stretch (Conjugated Aldehyde)
MS (ESI)	[M+H]+ = 178.12	Protonated molecular ion

Part 4: Pharmaceutical Relevance[8]

While 3-[1-(dimethylamino)ethyl]phenol is the direct precursor to Rivastigmine (Exelon), the aldehyde variant discussed here (CAS 915924-91-3) serves two specific roles in high-level drug development:

• Reductive Amination Scaffold: It allows for the introduction of different amine fragments at the meta-position via reductive amination with primary amines, creating libraries of bi-dentate ligands for CNS targets.

• Chiral Resolution Precursor: The aldehyde can be converted to a hydrazone with chiral hydrazines to facilitate optical resolution of the ethyl-amine center before further transformation.

References

• Chemical Identity & Properties

  • Sigma-Aldrich. (n.d.). 3-[1-(dimethylamino)ethyl]benzaldehyde Product Analysis. Retrieved from

• Synthetic Methodology (Reductive Amination): Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Standard protocol reference for Step 1).

• IUPAC Nomenclature Rules

  • IUPAC. (2013).[4] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Cambridge: The Royal Society of Chemistry.

• Commercial Availability & CAS Verification

  • Chem-Impex International. Product 3-[1-(Dimethylamino)ethyl]benzaldehyde.[1][6][8] Retrieved from

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3-[1-(Dimethylamino)ethyl]benzaldehyde PubChem entry and information

This guide provides an in-depth technical analysis of 3-[1-(Dimethylamino)ethyl]benzaldehyde , a critical building block in medicinal chemistry, particularly in the synthesis of central nervous system (CNS) agents like Rivastigmine.

[1][2]

Executive Summary

3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a bifunctional aromatic intermediate characterized by a reactive formyl group and a basic dimethylaminoethyl side chain. It serves as a strategic scaffold in the development of acetylcholinesterase (AChE) inhibitors and is a structural analog to the key phenolic intermediate of Rivastigmine . Its dual reactivity allows for versatile transformations, making it essential for structure-activity relationship (SAR) studies in neurodegenerative drug discovery.

Key Chemical Identifiers

Property	Data
CAS Number	915924-91-3
Molecular Formula	C₁₁H₁₅NO
Molecular Weight	177.24 g/mol
IUPAC Name	3-[1-(Dimethylamino)ethyl]benzaldehyde
Physical State	Pale yellow to colorless liquid
Solubility	Soluble in DCM, Methanol, Ethyl Acetate; slightly soluble in water
pKa (Predicted)	~9.5 (Amine), ~14 (Aldehyde C-H)

Structural Logic & Pharmacophore Significance

The molecule features a meta-substitution pattern on the benzene ring, separating the hydrogen-bond accepting aldehyde from the basic amine center. This distance is critical in medicinal chemistry:

• Chiral Center: The ethyl side chain contains a chiral center (R/S). In biological systems (e.g., Rivastigmine), the (S)-enantiomer is often the eutomer (active form).

• Pharmacophore Alignment: The dimethylamino group mimics the quaternary ammonium head of acetylcholine, interacting with the anionic site of cholinesterase enzymes, while the aldehyde allows for further diversification (e.g., into carbamates or heterocycles).

Synthetic Methodology

Synthesizing this compound requires distinguishing between two electrophilic centers: the aldehyde and the ketone precursor (if starting from 3-acetylbenzaldehyde). A direct reductive amination on 3-acetylbenzaldehyde would fail because the aldehyde is more reactive than the ketone.

Recommended Protocol: Selective Reductive Amination

The most robust route involves chemoselective protection of the aldehyde followed by reductive amination of the ketone.

Step-by-Step Workflow

• Chemo-Selective Protection:

  • Reagents: 3-Acetylbenzaldehyde, Ethylene Glycol (1.1 eq), p-TsOH (cat.), Toluene.

  • Conditions: Reflux with Dean-Stark trap.

  • Mechanism: Aldehydes form acetals significantly faster than ketones. Monitoring reaction time prevents ketone protection.

  • Product: 1-(3-(1,3-Dioxolan-2-yl)phenyl)ethan-1-one.

• Reductive Amination (The Core Transformation):

  • Reagents: Protected Ketone, Dimethylamine (2.0 eq, in THF or MeOH), Titanium(IV) isopropoxide (Lewis Acid catalyst), Sodium Borohydride (NaBH₄).

  • Procedure:

    • Mix ketone and amine with Ti(OiPr)₄ to form the iminium/enamine species (stir 6–12h).

    • Add NaBH₄ slowly at 0°C.

  • Why Ti(OiPr)₄? It acts as a water scavenger and Lewis acid, driving the equilibrium toward the imine, essential for sterically hindered ketones.

• Deprotection:

  • Reagents: 1M HCl or Aqueous Acetone/TsOH.

  • Conditions: Stir at RT for 2 hours.

  • Result: Hydrolysis of the acetal back to the aldehyde without affecting the tertiary amine.

Visualization of Synthesis Pathway

Caption: Chemoselective synthesis strategy distinguishing aldehyde and ketone reactivity.

Reactivity & Applications

Once synthesized, the molecule serves as a "divergent node" in synthesis.

A. Oxidation to Rivastigmine Precursors

Oxidation of the aldehyde to a phenol is a key industrial application.

• Pathway: Baeyer-Villiger oxidation is difficult on the aldehyde directly. Instead, the aldehyde is typically oxidized to the carboxylic acid (using KMnO₄ or NaClO₂) and then subjected to Curtius rearrangement or Dakin oxidation protocols to yield the phenol (3-[1-(dimethylamino)ethyl]phenol).

• Significance: The resulting phenol is the immediate precursor to Rivastigmine (Exelon), reacted with ethyl(methyl)carbamoyl chloride.

B. Imine/Enamine Formation

The aldehyde group readily condenses with primary amines or hydroxylamines.

• Application: Synthesis of chiral Schiff bases for asymmetric catalysis ligands.

C. Chiral Resolution

Since the synthesized product is often racemic, it acts as a substrate for Classical Resolution .

• Agent: D-(+)-Camphor-10-sulfonic acid or Tartaric acid.

• Method: Formation of diastereomeric salts, followed by fractional crystallization to isolate the (S)-enantiomer required for bioactivity.

Reactivity Flowchart

Caption: Divergent synthetic utility of the aldehyde core.

Safety & Handling Protocol

As a tertiary amine and aldehyde, this compound exhibits specific hazards.

Hazard Class	Statement	Handling Protocol
Acute Toxicity	H302 (Harmful if swallowed)	Use full PPE (Gloves, Goggles). Avoid oral ingestion.
Irritation	H315/H319 (Skin/Eye Irritant)	Work in a fume hood. In case of contact, flush with water for 15 min.
Storage	Air/Light Sensitive	Store under inert gas (Argon/Nitrogen) at 2–8°C to prevent oxidation to benzoic acid.

Self-Validating Safety Check: Before scaling up, perform a small-scale quench of the reductive amination mixture. The evolution of hydrogen gas (from excess NaBH₄) indicates active hydride; ensure proper venting to prevent pressure buildup.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 23645310, [3-[1-(dimethylamino)ethyl]phenyl] N,N-dimethylcarbamate. Retrieved from [Link]

• Google Patents.Process for producing (S)-3-[1-(dimethylamino)ethyl] phenyl-N-ethyl-N-methyl-carbamate (US8420846B2).

• Organic Syntheses. Reductive Amination Protocols (General Reference). Retrieved from [Link][1]

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• 1. researchgate.net [researchgate.net]

theoretical and computational studies of benzaldehyde derivatives

An In-Depth Technical Guide: Theoretical and Computational Elucidation of Benzaldehyde Derivatives: From Quantum Mechanics to Drug Discovery

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the theoretical and computational methodologies employed in the study of benzaldehyde derivatives. Benzaldehyde and its analogues represent a pivotal class of compounds with extensive applications in pharmaceuticals, fragrances, and materials science.[1][2] The inherent reactivity of the aldehyde functional group, coupled with the versatility of the benzene ring for substitution, makes this scaffold a cornerstone in medicinal chemistry and rational drug design.[3][4] This document moves beyond a mere recitation of methods, offering a Senior Application Scientist’s perspective on the causality behind experimental design and the integration of computational chemistry to predict molecular properties, elucidate reaction mechanisms, and accelerate the discovery of novel therapeutic agents. We will delve into the foundational principles and practical applications of Density Functional Theory (DFT), molecular docking, and Quantitative Structure-Activity Relationship (QSAR) modeling, supported by field-proven protocols and validated with authoritative references.

Part 1: The Significance of Benzaldehyde Derivatives in Modern Research

The benzaldehyde scaffold is deceptively simple yet remarkably versatile. Its derivatives are integral to a wide array of natural and synthetic compounds. In nature, they are responsible for the characteristic flavors and scents of almonds, cinnamon, and vanilla.[2] In the laboratory, they serve as crucial building blocks for everything from agrochemicals to polymers.[2]

For drug development professionals, the true value lies in their role as pharmacophores. The aldehyde group can act as a key interacting moiety, often forming Schiff bases with primary amino groups in enzyme active sites, leading to potent inhibition.[5][6] This has been successfully exploited in the development of inhibitors for enzymes like tyrosinase and aldehyde dehydrogenase (ALDH), which are implicated in cancer and metabolic disorders.[3][4][5] Computational chemistry provides an indispensable toolkit to explore these interactions at an atomic level, offering insights that are often difficult or impossible to obtain through empirical methods alone. By simulating molecular behavior, we can predict reactivity, binding affinity, and spectroscopic signatures, thereby guiding synthesis efforts toward candidates with higher probabilities of success.

Part 2: Foundational Computational Methodologies

The predictive power of computational chemistry stems from its ability to solve the fundamental equations that govern molecular behavior. For benzaldehyde derivatives, three methodologies form the bedrock of modern in silico investigation: Density Functional Theory (DFT), Molecular Docking, and Quantitative Structure-Activity Relationship (QSAR).

Density Functional Theory (DFT): Unveiling Electronic Structure and Reactivity

DFT is a quantum mechanical method used to investigate the electronic structure of many-body systems. It is a workhorse in computational chemistry because it offers a favorable balance between accuracy and computational cost. The core principle is that the energy of a molecule can be determined from its electron density, a more manageable property than the complex many-electron wavefunction.

Causality in Application: We use DFT not just to see a molecule's shape, but to understand its electronic landscape. This allows us to predict where a molecule is electron-rich or electron-poor, which in turn dictates its reactivity.

• Geometry Optimization: Determines the lowest-energy, most stable 3D structure of a molecule.[7]

• Vibrational Analysis: Predicts infrared (IR) and Raman spectra, which can be used to confirm the identity of a synthesized compound by comparing theoretical and experimental spectra.[8][9]

• Electronic Properties: Calculation of Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies reveals the molecule's susceptibility to electrophilic and nucleophilic attack.[2][8] The Molecular Electrostatic Potential (MESP) surface visually identifies electron-rich and electron-poor regions.[2]

• Reaction Mechanisms: DFT is exceptionally powerful for mapping reaction pathways, identifying transition states, and calculating activation energies, providing a detailed understanding of how reactions occur.[10][11] Studies have successfully used DFT to model the formation of hemiaminals and Schiff bases from benzaldehyde derivatives.[11]

This protocol outlines a standard procedure for optimizing the geometry of a substituted benzaldehyde (e.g., 4-hydroxybenzaldehyde) and calculating its vibrational frequencies using a program like Gaussian.

• Structure Building: Construct the 3D structure of 4-hydroxybenzaldehyde using molecular modeling software (e.g., GaussView, Avogadro).

• Input File Preparation: Create an input file specifying the calculation type, theoretical method, and basis set. A common and robust choice is the B3LYP functional with the 6-311++G(d,p) basis set.[8]

  • #p B3LYP/6-311++G(d,p) Opt Freq

  • This line requests optimization (Opt) followed by a frequency calculation (Freq) at the specified level of theory.

• Charge and Multiplicity: Specify the molecule's charge (0 for neutral) and spin multiplicity (1 for a singlet state).

• Coordinate Specification: Provide the initial Cartesian coordinates of all atoms.

• Execution: Submit the input file to the quantum chemistry software.

• Analysis of Results:

  • Convergence: Verify that the optimization has converged successfully by checking the output log file for specific convergence criteria.

  • Optimized Geometry: Extract the final, low-energy coordinates.

  • Frequency Validation: Confirm that the calculation yielded no imaginary frequencies, which indicates a true energy minimum. One small imaginary frequency is sometimes acceptable and corresponds to internal rotations.

  • Visualization: Visualize the calculated vibrational modes and compare the predicted IR spectrum with experimental data.

Caption: The process of predicting ligand-protein binding.

Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling attempts to find a statistically significant correlation between the physicochemical properties of a series of compounds and their biological activity. [12] Causality in Application: Unlike docking, which requires a known protein structure, QSAR is a ligand-based method. It is used when a 3D structure of the target is unavailable or when we want to predict the activity of a large library of compounds quickly. The fundamental premise is that variations in a molecule's structure lead to changes in its properties, which in turn govern its biological effect. A successful QSAR model can predict the activity of unsynthesized compounds, prioritizing the most promising candidates for synthesis and testing.

• Data Set Curation:

  • Assemble a dataset of benzaldehyde derivatives with experimentally measured biological activity (e.g., IC50 values) against a single target.

  • The data should span a wide range of activity and structural diversity.

  • Split the dataset into a training set (for model building, ~70-80%) and a test set (for external validation, ~20-30%).

• Descriptor Calculation:

  • For each molecule, calculate a variety of molecular descriptors representing its physicochemical properties (e.g., hydrophobicity, electronic properties, steric properties). [6]Hydrophobicity of substituents has been shown to be a major factor in the inhibitory activity of some benzaldehyde derivatives. [6]3. Model Building:

  • Use statistical methods like Multiple Linear Regression (MLR) or Partial Least Squares (PLS) to build a mathematical equation relating the descriptors (independent variables) to the biological activity (dependent variable).

• Rigorous Validation:

  • Internal Validation: Use cross-validation (e.g., leave-one-out) on the training set to assess the model's robustness. A high cross-validation coefficient (Q²) is desired. [13] * External Validation: Use the developed model to predict the activity of the compounds in the test set. The predictive power is assessed by the coefficient of determination (R²) between predicted and actual activities. [13]A robust model will accurately predict the activities of compounds it has never "seen" before.

Caption: The iterative cycle of QSAR model development.

Part 3: Data Synthesis and Advanced Applications

The true power of these computational methods is realized when they are used in concert to solve complex chemical and biological problems.

Data Presentation: Computational Insights into Benzaldehyde Derivatives

The following table summarizes typical quantitative data obtained from computational studies, illustrating how these methods are applied to understand the properties and activities of benzaldehyde derivatives.

Derivative	Method	Calculated Parameter	Value	Biological Implication/Interpretation
4-Nitrobenzaldehyde	DFT (B3LYP/6-31G)	LUMO Energy	-3.4 eV	Strong electron-withdrawing group lowers LUMO, making the aldehyde carbon more electrophilic and reactive.
4-Hydroxybenzaldehyde	DFT (B3LYP/6-31G)	HOMO-LUMO Gap	4.8 eV	A smaller energy gap suggests higher chemical reactivity and charge transfer potential. [2]
Benzyloxybenzaldehyde (ABMM-15)	Molecular Docking	Binding Energy (ALDH1A3)	-8.5 kcal/mol	Strong predicted binding affinity, consistent with its potent inhibitory activity (IC50 = 0.23 µM). [3][4]
Benzyloxybenzaldehyde (ABMM-15)	Molecular Docking	Key Interaction	H-bond with Cys314	Identifies a critical interaction with a catalytic residue in the enzyme's active site, explaining the mechanism of inhibition. [3]
Cuminaldehyde	QSAR	Hansch-Fujita π	+1.56	High hydrophobicity at the para position correlates strongly with increased inhibitory activity against phenoloxidase. [6]

Case Study: Designing Selective Inhibitors for Aldehyde Dehydrogenase 1A3 (ALDH1A3)

Recent research has identified ALDH1A3 as a key enzyme in certain cancers, making it an attractive therapeutic target. [3][4]A study successfully combined synthesis, biological evaluation, and in silico methods to develop potent and selective inhibitors based on a benzyloxybenzaldehyde scaffold. [3][4]

• Hypothesis: Based on the structure of the natural substrate, a benzyloxybenzaldehyde core was chosen.

• Computational Validation: Molecular docking was performed to predict how these designed compounds would bind to ALDH1A3 versus other isoforms like ALDH1A1. [3]The computational results suggested that compounds like ABMM-15 and ABMM-16 would have a favorable binding mode and strong affinity for the ALDH1A3 isoform. [4]* Experimental Confirmation: The compounds were synthesized and tested. As predicted by the computational studies, ABMM-15 and ABMM-16 were found to be highly potent and selective inhibitors of ALDH1A3. [3][4]This synergy between computational prediction and experimental validation is a hallmark of modern drug discovery, saving significant time and resources by focusing on the most promising molecules.

Part 4: Conclusion and Future Outlook

Theoretical and computational studies are no longer an auxiliary tool but a central pillar in the investigation of benzaldehyde derivatives. From elucidating the intricate details of reaction mechanisms with DFT to guiding the rational design of potent enzyme inhibitors through molecular docking and QSAR, these in silico methods provide unparalleled insight at the atomic level. They allow researchers to ask and answer "what if?" questions with remarkable speed and accuracy, accelerating the pace of discovery.

References

• A theoretical study of benzaldehyde derivatives as tyrosinase inhibitors using Ab initio calculated NQCC parameters. (n.d.). National Center for Biotechnology Information. [Link]

• A Theoretical Study of H-Abstractions of Benzaldehyde by H, O3(P), 3O2, OH, HO2, and CH3 Radicals: Ab Initio Rate Coefficients a. (2022). ACS Publications. [Link]

• Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. (2021). MDPI. [Link]

• The DFT study on the reaction between benzaldehyde and 4-amine-4H-1,2,4-triazole and their derivatives as a source of stable hemiaminals and Schiff bases. Effect of substitution and solvation on the reaction mechanism. (2015). ResearchGate. [Link]

• Benzaldehyde derivatives, their preparation and application. (1988).

• Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. (2021). PubMed. [Link]

• Optimization, First-Order Hyperpolarizability Studies of o, m, and p-Cl Benzaldehydes Using DFT Studies. (2023). MDPI. [Link]

• A Density Functional Theory Study of 4-OH Aldehydes. (2023). MDPI. [Link]

• Benzaldehyde derivatives under investigation, where X = H, F, Cl, Br, I, OH, OCH 3 , NO 2 , and CH 3. (n.d.). ResearchGate. [Link]

• Benzaldehyde derivatives with investigated inhibition profile. (n.d.). ResearchGate. [Link]

• Theoretical Analysis of the Electronic Spectra of Benzaldehyde. (2002). ResearchGate. [Link]

• The DFT study on the reaction between benzaldehyde and 4-amine-4H-1,2,4-triazole and their derivatives as a source of stable hemiaminals and Schiff bases. Effect of substitution and solvation on the reaction mechanism. (2015). PubMed. [Link]

• Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease along with Molecular Docking Study. (2023). MDPI. [Link]

• Synthesis and characterization of novel benzaldehyde derivatives containing 1,3,4-thiadiazole. (2011). ResearchGate. [Link]

• IR Spectra of benzaldehyde and its derivatives in different aggregate states. (2012). ResearchGate. [Link]

• QSAR and kinetics of the inhibition of benzaldehyde derivatives against Sacrophaga neobelliaria phenoloxidase. (2004). PubMed. [Link]

• Molecular structures of substituted benzaldehydes 51-60 (prediction set). (n.d.). ResearchGate. [Link]

• The DFT study on the reaction between benzaldehyde and 4-amine-4H-1,2,4-triazole and their derivatives as a source of stable hemiaminals and schiff bases. Effect of substitution and solvation on the reaction mechanism. (2015). CCCU Research Space Repository. [Link]

• Synthesis, Structural, Spectroscopic, Topological, NLO and Docking Analysis on 4-Ethoxy-3-Methoxy Benzaldehyde: experimental and Theoretical Approach. (2022). Taylor & Francis Online. [Link]

• Influence of para-substituted benzaldehyde derivatives with different push/pull electron strength groups on the conformation of human serum albumin and toxicological effects in zebrafish. (2024). PubMed. [Link]

• Crystallographic and spectroscopic characterization of 2-bromo-p-tolualdehyde. (2018). International Union of Crystallography. [Link]

• Innovative Reactive Distillation Process for the Sustainable Synthesis of Natural Benzaldehyde. (2018). ACS Publications. [Link]

• Lecture 12, concept 15: Quantitative structure-activity relationship (QSAR) tries to predict drugs. (2021). YouTube. [Link]

• Synthesis, Molecular Docking and Antioxidant Evaluation of Benzylidene Ketone Derivatives. (2020). IOP Publishing. [Link]

• Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine. (2022). National Center for Biotechnology Information. [Link]

• Quantitative Structure-Activity Relationship (QSAR) study of a series of 2-thioarylalkyl benzimidazole derivatives by The Density Functional Theory (DFT). (2021). Heighpubs. [Link]

• Synthesis and analysis of derivatives of dibenzalacetone aldol products. (2021). Morressier. [Link]

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• 4. Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A theoretical study of benzaldehyde derivatives as tyrosinase inhibitors using Ab initio calculated NQCC parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. QSAR and kinetics of the inhibition of benzaldehyde derivatives against Sacrophaga neobelliaria phenoloxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization, First-Order Hyperpolarizability Studies of o, m, and p-Cl Benzaldehydes Using DFT Studies [mdpi.com]
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• 12. m.youtube.com [m.youtube.com]
• 13. biolscigroup.us [biolscigroup.us]

Technical Guide: Stability and Storage of 3-[1-(Dimethylamino)ethyl]benzaldehyde

[1]

Executive Summary

3-[1-(Dimethylamino)ethyl]benzaldehyde is a critical intermediate in the synthesis of acetylcholinesterase inhibitors, most notably Rivastigmine .[1] Its structural duality—possessing both a reactive electrophilic formyl group (aldehyde) and a basic tertiary amine—creates a unique stability profile that demands rigorous storage protocols.[1]

This guide details the physicochemical vulnerabilities of the compound, specifically its susceptibility to auto-oxidation and thermally induced degradation.[1][2] It provides a self-validating storage workflow designed to maintain purity >98% over extended periods, essential for reproducible results in drug development pipelines.[1]

Part 1: Chemical Profile & Critical Instability Vectors

To design an effective storage protocol, one must first understand the mechanisms of degradation. This molecule is not passive; it is chemically dynamic under ambient conditions.

Physicochemical Properties[3][4][5][6][7][8][9]

• Chemical Structure: A benzene ring meta-substituted with a formyl group (-CHO) and a 1-(dimethylamino)ethyl moiety.[1]

• Physical State: Typically a viscous liquid or low-melting solid (dependent on enantiopurity).[1]

• Basicity: The tertiary amine confers basicity, making the compound sensitive to acidic environments and capable of forming salts.

• Solubility: Soluble in organic solvents (DCM, Ethyl Acetate, Methanol); limited solubility in water unless protonated.[1]

Mechanisms of Degradation

The stability of this compound is compromised by two primary vectors: Oxidative Deformylation and Photochemical Disproportionation .

A. Auto-Oxidation (The Primary Risk)

The formyl hydrogen atom in benzaldehydes is highly susceptible to abstraction by free radicals (often initiated by light or trace metals).[1] This leads to the formation of a benzoyl radical, which reacts with atmospheric oxygen to form a peroxy acid, and ultimately the corresponding benzoic acid derivative.

• Reaction: 3-[1-(Dimethylamino)ethyl]benzaldehyde

  3-[1-(Dimethylamino)ethyl]benzoic acid .[1]

• Indicator: The clear/pale yellow liquid turns dark amber or brown. Crystalline solids (if acid salts form) may precipitate.[1]

B. Nitrogen Oxidation (Secondary Risk)

While less rapid than aldehyde oxidation, the tertiary amine is susceptible to N-oxide formation upon prolonged exposure to air, particularly if the sample is stored in solution with peroxides present (e.g., uninhibited ethers).[1]

C. Cannizzaro Reaction (Condition Dependent)

If stored in the presence of strong bases or moisture, the aldehyde can undergo disproportionation (Cannizzaro reaction) to form the corresponding benzyl alcohol and benzoic acid.[1] Note: This is rare in pure anhydrous storage but a risk in formulated solutions.[1]

Degradation Pathway Diagram

The following diagram illustrates the primary degradation routes that storage protocols must prevent.

Figure 1: Mechanistic pathway of oxidative degradation.[1] The transition from aldehyde to carboxylic acid is the dominant failure mode.[1]

Part 2: Storage & Handling Protocols[10]

This protocol is designed to mitigate the risks identified above. It follows a "Zero-Headspace" philosophy.[1]

The "Gold Standard" Storage Conditions

Parameter	Specification	Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows the kinetics of auto-oxidation and N-oxide formation.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces O₂ to prevent the radical chain reaction of aldehyde oxidation.[1]
Container	Amber Glass	Blocks UV radiation which catalyzes radical formation.[1]
Closure	Teflon (PTFE) Lined Cap	Prevents plasticizer leaching and ensures an airtight seal against moisture.[1]
Desiccant	Secondary Containment	The amine is hygroscopic; store the vial inside a jar with desiccant packs.

Protocol: Inert Gas Blanketing (Step-by-Step)

Use this procedure every time the container is opened.[1]

• Preparation: Connect a source of high-purity Argon or Nitrogen to a glass pipette via flexible tubing.[1]

• Dispensing: Aliquot the required amount of 3-[1-(Dimethylamino)ethyl]benzaldehyde quickly.

• Purging: Insert the pipette tip into the storage vial, positioning it roughly 1 cm above the liquid surface. Do not bubble gas through the liquid (this can evaporate volatile components or introduce static).[1]

• Flow: Flow the inert gas gently for 15–30 seconds to displace the heavier air/oxygen mixture.

• Sealing: While the gas is still flowing (or immediately upon removal), screw the cap on tightly.[1] Parafilm the junction for long-term storage (>1 month).[1]

Handling "Thaw" Cycles

Since the material is stored at 2-8°C, it may be viscous or solid upon retrieval.[1]

• Rule: Allow the closed vial to equilibrate to room temperature for 15–20 minutes before opening.

• Why? Opening a cold vial in humid air causes immediate condensation of water inside the vial. Moisture accelerates degradation and alters stoichiometry.

Part 3: Quality Control & Analytical Verification[1]

Trust but verify. Visual inspection is insufficient for detecting early-stage oxidation (1–5% impurity).[1]

Visual Indicators

• Pass: Colorless to pale yellow viscous liquid.

• Alert: Deep yellow/orange color (indicates surface oxidation).[1]

• Fail: Brown sludge or presence of white crystals suspended in oil (indicates significant benzoic acid formation).[1]

Stability-Indicating HPLC Method

To confirm purity before critical experiments, use the following generic gradient method adapted for amino-aromatics.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.[1]

• Mobile Phase A: 0.1% Phosphoric Acid or 10mM Ammonium Acetate (pH 9.[1]0) in Water.[3]

  • Note: High pH is preferred for basic amines to improve peak shape, but ensure your column is pH resistant. If using standard silica, use low pH (Phosphoric acid).[1]

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 20 minutes.

• Detection: UV at 254 nm (aromatic ring) and 210 nm (amide/amine bonds).[1]

• Expected Result: The carboxylic acid degradant is more polar and will elute earlier than the parent aldehyde in Reverse Phase chromatography.

Decision Tree for Material Qualification

Figure 2: Operational workflow for assessing compound viability prior to use.

Part 4: Re-Purification Strategy

If the compound has degraded (yellowing/acid formation), it can often be salvaged rather than discarded.[1]

• Dissolution: Dissolve the impure oil in Dichloromethane (DCM).

• Wash: Wash the organic layer with saturated Sodium Bicarbonate (NaHCO₃) solution.[1]

  • Mechanism:[1][2][4][5][6][7] The bicarbonate reacts with the benzoic acid impurity to form a water-soluble salt, while the amino-benzaldehyde remains in the organic layer.[1]

• Extraction: Separate the organic layer.[4]

• Drying: Dry over Anhydrous Sodium Sulfate (

  ).

• Concentration: Remove solvent under reduced pressure (Rotavap) to recover the purified aldehyde.

References

• Citation Context: Establishes the commercial standard for storage (0-8°C)

• National Center for Biotechnology Information (PubChem). (n.d.).[1] Rivastigmine (Compound Summary).[1][8][9][10] Retrieved from [Link][1]

  • Citation Context: Provides structural context for the intermediate and its role in the synthesis of the final API.

• Reddy, P. R., et al. (2014).[1] Identification, Synthesis, and Characterization of Potential Process Related Compounds of Rivastigmine Tartrate. Der Pharma Chemica, 6(4), 260-269.[1] Retrieved from [Link]

  • Citation Context: Validates the degradation pathways of Rivastigmine intermediates, specifically the oxidation risks associ

• • Citation Context: Supports the requirement for inert gas purging and low-temperature storage for this class of compounds.[1][9]

Sources

• 1. US8324429B2 - Preparation method of rivastigmine, its intermediates and preparation method of the intermediates - Google Patents [patents.google.com]
• 2. researchopenworld.com [researchopenworld.com]
• 3. 4-Aminosalicylic Acid | C7H7NO3 | CID 4649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. ias.ac.in [ias.ac.in]
• 6. homework.study.com [homework.study.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. nbinno.com [nbinno.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

use of 3-[1-(Dimethylamino)ethyl]benzaldehyde in pharmaceutical synthesis

Application Note: Strategic Utilization of 3-[1-(Dimethylamino)ethyl]benzaldehyde in CNS Drug Synthesis

Part 1: Executive Summary & Technical Context

3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a high-value, bifunctional intermediate critical to the development of central nervous system (CNS) therapeutics. Its structural core—a meta-substituted benzene ring bearing a chiral amino-ethyl side chain and a reactive aldehyde handle—makes it a versatile precursor for Rivastigmine (Exelon®) and next-generation acetylcholinesterase (AChE) inhibitors.

While the commercial synthesis of Rivastigmine typically begins with 3-hydroxyacetophenone, the benzaldehyde variant offers a strategic alternative for:

• Late-Stage Divergency: The aldehyde group allows for the synthesis of novel structural analogs (e.g., via reductive amination or olefination) that are inaccessible via the phenol route.

• Impurity Synthesis: It serves as a precursor to specific oxidative impurities found in Rivastigmine drug substances, essential for QC release testing.

• Route Optimization: Via Baeyer-Villiger oxidation, it provides a pathway to the phenolic core when starting from formyl-substituted precursors.

This guide details the protocols for converting this aldehyde into the bioactive phenolic carbamate (Rivastigmine) and methods for its enantiomeric resolution.

Part 2: Chemical Profile & Reactivity

Parameter	Specification
Chemical Name	3-[1-(Dimethylamino)ethyl]benzaldehyde
CAS Number	915924-91-3
Molecular Formula	C₁₁H₁₅NO
Molecular Weight	177.24 g/mol
Key Functional Groups	Aldehyde (C-1), Dimethylaminoethyl (C-3)
Chirality	Contains one stereocenter at the ethyl side chain. (S)-enantiomer is bioactive for Rivastigmine.[1]
Stability	Air-sensitive (oxidizes to benzoic acid derivative). Store under Argon at -20°C.

Part 3: Experimental Protocols

Protocol A: Oxidative Conversion to the Phenolic Intermediate

Context: This protocol transforms the aldehyde moiety into the phenol required for the Rivastigmine core structure via a modified Baeyer-Villiger oxidation.

Objective: Synthesis of 3-[1-(dimethylamino)ethyl]phenol.

Reagents:

• Substrate: 3-[1-(Dimethylamino)ethyl]benzaldehyde (1.0 eq)

• Oxidant: m-Chloroperbenzoic acid (mCPBA, 77% max, 1.2 eq)

• Solvent: Dichloromethane (DCM, anhydrous)

• Buffer: Sodium bicarbonate (sat. aq.)

• Hydrolysis Base: Potassium Hydroxide (KOH, 10% in MeOH)

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 g of the aldehyde in 150 mL of anhydrous DCM under nitrogen atmosphere. Cool the solution to 0°C.

• Oxidation (Baeyer-Villiger): Slowly add mCPBA (1.2 eq) portion-wise over 30 minutes. The electron-donating amine group facilitates the migration of the aryl group to form the formate ester (3-[1-(dimethylamino)ethyl]phenyl formate).

  • Critical Control: Maintain temperature <5°C to prevent N-oxidation.

• Reaction Monitoring: Stir at room temperature for 4–6 hours. Monitor via TLC (SiO₂, 5% MeOH/DCM) for disappearance of the aldehyde.

• Workup (Acid Removal): Quench with 10% Na₂SO₃ (to destroy excess peroxide). Wash the organic layer vigorously with sat. NaHCO₃ (3 x 50 mL) to remove m-chlorobenzoic acid byproduct.

• Hydrolysis: Evaporate the DCM to yield the crude formate oil. Redissolve in 50 mL MeOH and add 20 mL of 10% KOH. Stir for 1 hour at 25°C to hydrolyze the formate to the phenol.

• Isolation: Neutralize with 1N HCl to pH 8. Extract with Ethyl Acetate.[2][3] Dry over MgSO₄ and concentrate to yield 3-[1-(dimethylamino)ethyl]phenol .

Protocol B: Enantiomeric Resolution (Optical Purification)

Context: Rivastigmine is administered as the (S)-enantiomer. If the starting aldehyde was racemic, resolution is required at the phenol stage.

Objective: Isolation of (S)-3-[1-(dimethylamino)ethyl]phenol.

Reagents:

• Racemic Phenol Intermediate (from Protocol A)[1]

• Resolving Agent: (+)-Di-p-toluoyl-D-tartaric acid (DTTA) or L-(+)-Tartaric Acid.

• Solvent: Methanol/Water (70:30).

Methodology:

• Salt Formation: Dissolve the racemic phenol (10 g, 60.5 mmol) in MeOH (100 mL). Add (+)-DTTA (1.0 eq) dissolved in warm MeOH.

• Crystallization: Heat to reflux until clear, then cool slowly to 5°C over 12 hours. The (S)-amine diastereomeric salt crystallizes preferentially.

• Filtration & Recrystallization: Filter the solid. Recrystallize once from MeOH/Water to achieve >99% ee (enantiomeric excess).

• Free Base Liberation: Suspend the salt in water, adjust pH to 10 with Na₂CO₃, and extract with DCM. Evaporate to obtain the pure (S)-Phenol .

Protocol C: Carbamoylation to Rivastigmine

Context: The final synthetic step involves coupling the chiral phenol with the carbamoyl chloride side chain.

Reagents:

• Substrate: (S)-3-[1-(dimethylamino)ethyl]phenol[1][4][5]

• Reagent: N-Ethyl-N-methylcarbamoyl chloride (1.1 eq)

• Base: Sodium Hydride (NaH, 60% dispersion) or Potassium Carbonate (K₂CO₃) for a milder route.

• Solvent: THF (dry).

Methodology:

• Activation: To a suspension of NaH (1.2 eq) in dry THF at 0°C, add the (S)-phenol solution dropwise. Stir for 30 min until H₂ evolution ceases (formation of phenoxide).

• Coupling: Add N-Ethyl-N-methylcarbamoyl chloride (1.1 eq) dropwise.

• Completion: Warm to room temperature and stir for 3 hours.

• Purification: Quench with water, extract with Ethyl Acetate. The crude product is converted to the Rivastigmine Hydrogen Tartrate salt by reacting with L-(+)-tartaric acid in acetone.

Part 4: Synthetic Pathway Visualization

The following diagram illustrates the strategic placement of the aldehyde intermediate within the broader Rivastigmine synthesis and impurity landscape.

Figure 1: Synthetic workflow connecting the aldehyde precursor to Rivastigmine and potential impurities.[1][2][3][4][5][6][7]

Part 5: Quality Control & Impurity Management

When using 3-[1-(Dimethylamino)ethyl]benzaldehyde, researchers must monitor for specific process-related impurities.

Table 1: Key Impurity Markers

Impurity Name	Origin	Retention Time (Relative)	Remediation
Benzoic Acid Derivative	Oxidation of aldehyde during storage	0.85 RRT	Wash organic phase with NaHCO₃ during workup.
N-Oxide Impurity	Over-oxidation by mCPBA	0.60 RRT	Control temperature <5°C; use stoichiometric oxidant.
Des-ethyl Analog	Impurity in starting material	1.10 RRT	Recrystallization of the tartrate salt (Protocol B).

References

• ChemicalBook. (2025). 3-[1-(Dimethylamino)ethyl]benzaldehyde Properties and Applications. Retrieved from

• Jiang, Y., et al. (2001). Synthesis of Rivastigmine and its Resolution. Journal of East China Normal University (Natural Science), 1, 61-65.[3] (Cited in patent literature for resolution methods).[2][3]

• Sandoz Ltd. (1997). Phenyl carbamate (Rivastigmine Patent).[1][3][5] US Patent 5,602,176.[3] Retrieved from

• Der Pharma Chemica. (2011). Identification, Synthesis, and Characterization of Potential Process Related Compounds of Rivastigmine Tartrate. Der Pharma Chemica, 3(6), 28-39. Retrieved from

• Chem-Impex. (n.d.). Product Catalog: 3-[1-(Dimethylamino)ethyl]benzaldehyde. Retrieved from

Sources

• 1. jocpr.com [jocpr.com]
• 2. 3-(DIMETHYLAMINO)BENZALDEHYDE CAS#: 619-22-7 [amp.chemicalbook.com]
• 3. US8324429B2 - Preparation method of rivastigmine, its intermediates and preparation method of the intermediates - Google Patents [patents.google.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. RU2393148C2 - Method for synthesis of (s)-3-[(1-dimethylamino)ethyl]-phenyl-n-ethyl-n-methyl-carbamate - Google Patents [patents.google.com]
• 6. emerginginvestigators.org [emerginginvestigators.org]
• 7. mdpi.com [mdpi.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3-[1-(Dimethylamino)ethyl]benzaldehyde via Pre-Column Derivatization with 2,4-Dinitrophenylhydrazine

Introduction

3-[1-(Dimethylamino)ethyl]benzaldehyde is a versatile synthetic intermediate utilized in the development of various pharmaceutical and chemical entities. Accurate quantification of this compound is critical for process control, quality assurance, and pharmacokinetic studies. However, its inherent structural properties—specifically the lack of a strong chromophore and the presence of a volatile aldehyde functional group—present challenges for direct analysis by High-Performance Liquid Chromatography (HPLC) with UV detection.

To overcome these limitations, a pre-column derivatization strategy is employed. This application note provides a detailed protocol for the derivatization of 3-[1-(Dimethylamino)ethyl]benzaldehyde with 2,4-dinitrophenylhydrazine (DNPH). This reaction targets the aldehyde moiety, converting it into a stable hydrazone derivative that exhibits strong UV absorbance at approximately 360 nm, thereby significantly enhancing detection sensitivity.[1]

A key consideration for this specific analyte is the presence of a tertiary amine group. Standard acidic conditions for DNPH derivatization could lead to the protonation of this amine, potentially impacting reaction kinetics and the chromatographic behavior of the derivative. Therefore, this protocol has been optimized to ensure efficient derivatization while mitigating potential issues arising from the basic nature of the analyte. Furthermore, the HPLC method is tailored to achieve symmetric peak shapes for the resulting basic derivative, a common challenge in reversed-phase chromatography.

Principle of Derivatization

The derivatization reaction involves the nucleophilic addition of the hydrazine group of DNPH to the carbonyl carbon of the benzaldehyde. This is followed by the elimination of a water molecule to form a stable 2,4-dinitrophenylhydrazone derivative. The reaction is typically acid-catalyzed; however, to accommodate the basic tertiary amine in the target analyte, this protocol utilizes a buffered, mildly acidic environment. This approach ensures efficient reaction while minimizing the protonation of the dimethylamino group.[2][3]

Experimental Protocols

Materials and Reagents

• 3-[1-(Dimethylamino)ethyl]benzaldehyde (analytical standard)

• 2,4-Dinitrophenylhydrazine (DNPH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Perchloric acid (HClO₄), 70%, analytical grade

• Sodium acetate, anhydrous, analytical grade

• Glacial acetic acid, analytical grade

• Deionized water (18.2 MΩ·cm)

• 0.45 µm syringe filters (PTFE)

Instrumentation

• HPLC system with a UV-Vis detector

• Analytical balance

• pH meter

• Vortex mixer

• Thermostatic water bath

Preparation of Solutions

• DNPH Derivatizing Reagent (0.1% w/v in Acetonitrile with 0.1% HClO₄):

  • Accurately weigh 100 mg of DNPH into a 100 mL amber volumetric flask.

  • Add approximately 80 mL of acetonitrile and sonicate for 10 minutes to dissolve.

  • Carefully add 100 µL of 70% perchloric acid.

  • Bring to volume with acetonitrile and mix well. Store in a refrigerator, protected from light. This solution is stable for up to one month.

• Acetate Buffer (0.1 M, pH 4.5):

  • Dissolve 8.2 g of sodium acetate in 1 L of deionized water.

  • Adjust the pH to 4.5 with glacial acetic acid.

• Mobile Phase A (20 mM Acetate Buffer, pH 4.5):

  • Prepare as described above.

  • Filter through a 0.45 µm membrane filter before use.

• Mobile Phase B (Acetonitrile):

  • Filter through a 0.45 µm membrane filter before use.

• Standard Stock Solution of 3-[1-(Dimethylamino)ethyl]benzaldehyde (1 mg/mL):

  • Accurately weigh 10 mg of the standard into a 10 mL volumetric flask.

  • Dissolve and bring to volume with acetonitrile.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with acetonitrile to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Derivatization Procedure

• To 1.0 mL of each working standard solution and sample solution in a clean vial, add 1.0 mL of the DNPH derivatizing reagent.

• Add 0.5 mL of 0.1 M acetate buffer (pH 4.5) to each vial.

• Cap the vials tightly and vortex for 30 seconds.

• Incubate the vials in a thermostatic water bath at 60°C for 30 minutes.

• Allow the vials to cool to room temperature.

• Filter the resulting solution through a 0.45 µm PTFE syringe filter into an HPLC vial prior to injection.

Caption: Derivatization workflow for 3-[1-(Dimethylamino)ethyl]benzaldehyde with DNPH.

HPLC Analysis Protocol

The presence of the tertiary amine in the derivatized analyte can lead to peak tailing on conventional C18 columns due to interactions with residual silanols.[4] To mitigate this, the use of a polar-embedded reversed-phase column is recommended. These columns contain a polar group embedded within the alkyl chain, which shields the analyte from interacting with the silica surface, resulting in improved peak shape for basic compounds.[5][6]

Parameter	Condition
Column	Polar-Embedded C18 (e.g., Acclaim™ PolarAdvantage II), 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Acetate Buffer, pH 4.5
Mobile Phase B	Acetonitrile
Gradient	60% B to 90% B over 10 minutes
90% B for 2 minutes
90% B to 60% B over 1 minute
Re-equilibration at 60% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	360 nm
Injection Volume	10 µL
Table 1: HPLC Conditions

Method Validation and Self-Validating System

To ensure the trustworthiness of this protocol, a self-validating system should be implemented through the following checks:

• Specificity: Analyze a blank sample (derivatization reagents without the analyte) to ensure no interfering peaks are present at the retention time of the derivatized analyte.

• Linearity: Construct a calibration curve by plotting the peak area of the derivatized standards against their corresponding concentrations. A linear regression should yield a correlation coefficient (r²) of ≥ 0.999.

• Precision: Perform replicate injections (n=6) of a mid-range standard. The relative standard deviation (RSD) of the peak areas should be ≤ 2%.

• Accuracy: Analyze a sample of known concentration (spiked matrix) and calculate the percent recovery. The recovery should be within 98-102%.

• Stability of the Derivative: Analyze the derivatized sample at several time points (e.g., 0, 4, 8, and 24 hours) while stored in the autosampler. The peak area should remain consistent, demonstrating the stability of the hydrazone derivative under the analytical conditions. Hydrazone stability can be pH-dependent, but they are generally stable at the mildly acidic pH of the mobile phase.[7][8]

Discussion of Experimental Choices

• Derivatization Reagent: DNPH is a widely used and effective derivatizing agent for aldehydes, providing a stable derivative with a strong chromophore.[9][10]

• Reaction Conditions: The use of a buffered pH of 4.5 provides a mildly acidic environment that is sufficient to catalyze the derivatization reaction without excessively protonating the tertiary amine of the analyte. The incubation at 60°C for 30 minutes ensures a complete and timely reaction.

• HPLC Column: A polar-embedded C18 column is chosen to minimize peak tailing associated with basic compounds on traditional reversed-phase columns.[5] This is a critical parameter for achieving accurate and precise quantification.

• Mobile Phase: The acetate buffer at pH 4.5 helps to maintain a consistent ionization state of the analyte and minimizes interactions with the silica backbone of the stationary phase. Acetonitrile is a common organic modifier that provides good separation efficiency for this type of analysis.

Conclusion

This application note provides a comprehensive and robust protocol for the HPLC analysis of 3-[1-(Dimethylamino)ethyl]benzaldehyde through pre-column derivatization with DNPH. By carefully selecting the derivatization conditions and HPLC parameters, particularly the use of a polar-embedded column, the challenges associated with the analysis of this bifunctional molecule can be effectively overcome. This method is suitable for researchers, scientists, and drug development professionals requiring accurate and sensitive quantification of this important compound.

Sources

• 1. Towards a Non-Biased Formaldehyde Quantification in Leather: New Derivatization Conditions before HPLC Analysis of 2,4-Dinitrophenylhydrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. unitedchem.com [unitedchem.com]
• 3. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Polar Embedded Reversed Phase Hplc Columns | Thermo Fisher Scientific [thermofisher.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Hydrazone - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Engineering of Multicomponent Reactions: A Guide to Substituted Benzaldehydes

Introduction: The Electrophilic Anchor

In the landscape of drug discovery, Multicomponent Reactions (MCRs) are the premier tool for generating high-diversity libraries of "privileged scaffolds"—molecular frameworks like 1,4-dihydropyridines (1,4-DHPs) and 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) that frequently yield bioactive ligands.[1]

At the heart of these reactions lies the substituted benzaldehyde . It acts not merely as a substrate but as the "electrophilic anchor" that dictates the reaction kinetics and the electronic character of the final heterocycle. This guide moves beyond basic synthesis, providing a technical deep-dive into how substituents on the benzaldehyde ring (

, , , etc.) can be leveraged to optimize yield and selectivity.

The Core Challenge

The reactivity of benzaldehyde in MCRs is governed by the Hammett equation principles (

values).

• Electron-Withdrawing Groups (EWGs): Enhance the electrophilicity of the carbonyl carbon, accelerating nucleophilic attack (e.g., by urea or enolates).

• Electron-Donating Groups (EDGs): Stabilize the carbonyl, reducing reactivity and often requiring harsher conditions or specific Lewis acid catalysts.

Mechanistic Insight: The Biginelli Reaction

The Biginelli reaction is a three-component cyclocondensation between an aldehyde, a

-keto ester, and urea.[1][2] Understanding the mechanism is crucial for troubleshooting low yields with electron-rich aldehydes.

Current consensus (Kappe’s mechanism) suggests the reaction proceeds via an

-acyliminium ion intermediate formed from the aldehyde and urea, which is the rate-determining electrophile.

Pathway Visualization

The following diagram illustrates the critical bifurcation where substituent effects play a massive role.

Figure 1: The acid-catalyzed Biginelli mechanism highlighting the N-acyliminium ion formation, the step most sensitive to benzaldehyde electronics.

Application Protocol: Solvent-Free Green Synthesis of DHPMs

Context: Traditional ethanol-reflux methods often fail or proceed slowly with electron-rich aldehydes (e.g., 4-methoxybenzaldehyde). This protocol uses a solvent-free grinding technique catalyzed by a Lewis acid, which significantly enhances atom economy and reaction rate through high local concentration.

Target Molecule: 4-(Substituted-phenyl)-5-(ethoxycarbonyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one.

Materials

• Aldehyde: 4-Nitrobenzaldehyde (EWG model) OR 4-Methoxybenzaldehyde (EDG model) (1.0 mmol).

• 1,3-Dicarbonyl: Ethyl acetoacetate (1.0 mmol).

• Urea: (1.5 mmol).

• Catalyst:

  (10 mol%) or -TsOH (10 mol%).

• Equipment: Agate mortar and pestle.

Step-by-Step Methodology

• Pre-Treatment: Ensure all glassware/mortar is clean and dry.

• Grinding (Initiation): Place the aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and catalyst (0.1 mmol) into the mortar.

• Reaction: Grind the mixture vigorously with the pestle.

  • Observation: The mixture will initially be a powder, then turn into a eutectic sticky paste/liquid as the reaction proceeds (exothermic).

  • Duration: Grind for 10–20 minutes. (EWG aldehydes react faster; EDG may require up to 30 mins).

• Monitoring: Spot a small amount of the paste onto a TLC plate (Eluent: 30% Ethyl Acetate in Hexane). Look for the disappearance of the aldehyde spot (UV active).

• Quenching: Add 10 mL of cold water to the paste and triturate. The solid product will precipitate out, leaving the water-soluble catalyst and excess urea in the filtrate.

• Isolation: Filter the solid under vacuum. Wash with ice-cold water (

  ) and a small amount of cold ethanol.

• Purification: Recrystallize from hot ethanol to obtain pure crystals.

Validation Criteria

• Yield: >85% for EWG, >70% for EDG.

• Melting Point: Compare with literature (e.g., Monastrol analogues).

• Self-Check: If the paste remains dry and does not liquefy, the reaction has not initiated. Add 1 drop of methanol to assist eutectic formation.

Application Protocol: Microwave-Assisted Hantzsch 1,4-DHP Synthesis

Context: The Hantzsch reaction produces 1,4-dihydropyridines (calcium channel blocker scaffold). Classical heating is inefficient for sterically hindered or electron-rich aldehydes. This protocol utilizes PEG-400 as a green, microwave-absorbing solvent to accelerate the reaction.

Materials

• Aldehyde: Substituted Benzaldehyde (1.0 mmol).

• -Keto Ester: Ethyl acetoacetate (2.0 mmol).[3]

• Nitrogen Source: Ammonium Acetate (1.2 mmol).

• Medium: PEG-400 (2 mL).

• Equipment: Microwave Synthesis Reactor (e.g., CEM or Biotage).

Step-by-Step Methodology

• Assembly: In a 10 mL microwave vial, dissolve the aldehyde, ethyl acetoacetate, and ammonium acetate in PEG-400.

• Irradiation: Seal the vial. Program the microwave:

  • Temp:

  • Power: Dynamic (Max 150W)

  • Time: 5–10 minutes.

• Work-up: Pour the reaction mixture into crushed ice (20 g). Stir vigorously for 15 minutes. The PEG-400 dissolves in water, precipitating the 1,4-DHP product.

• Filtration: Collect the solid by filtration.[4]

• Recrystallization: Purify using Ethanol:Water (9:1).

Comparative Data: Substituent Effects

The following table summarizes expected outcomes based on electronic tuning (Hammett

values).

Substituent (R)	Electronic Effect	Hammett	Reaction Time (MW)	Typical Yield	Notes
4-NO	Strong EWG	+0.78	2-3 min	92-96%	Rapid imine formation; highly exothermic.
4-Cl	Weak EWG	+0.23	5 min	88-92%	Standard baseline for optimization.
H	Neutral	0.00	5-7 min	85-90%	Reference standard.
4-OMe	Strong EDG	-0.27	10-15 min	75-82%	Slower nucleophilic attack; requires longer hold time.
2-NO	EWG + Steric	N/A	8-12 min	65-75%	Ortho Effect: Steric hindrance overrides electronic activation.

Workflow Logic & Optimization

To ensure success, researchers should follow this decision logic when selecting conditions for benzaldehyde-based MCRs.

Figure 2: Decision matrix for selecting experimental protocols based on benzaldehyde substitution patterns.

References

• Sweet, F., & Fissekis, J. D. (1973). Synthesis of 3,4-dihydropyrimidin-2(1H)-ones via the Biginelli reaction.[3][5][6][7] Journal of the American Chemical Society. (Foundational Mechanism).

• Kappe, C. O. (1997). A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis. Journal of Organic Chemistry. (Modern Mechanism).

• Sharma, G. V. M., et al. (2010). A new protocol for Biginelli reaction under solvent-free grinding method using Fe(NO3)3. Synthetic Communications. (Green Protocol).

• Sridharan, V., et al. (2010). Microwave-assisted synthesis of 1,4-dihydropyridines in PEG-400. Journal of Chemistry. (Hantzsch PEG Protocol).

• BenchChem. (2025).[4] The Aldehyde Group in 3-Nitrobenzaldehyde: Reactivity Guide. (Electronic Effects Data).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. cjm.ichem.md [cjm.ichem.md]
• 7. researchgate.net [researchgate.net]

Application Note: Cross-Coupling Strategies with 3-[1-(Dimethylamino)ethyl]benzaldehyde

Executive Summary

3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a critical pharmacophore intermediate, most notably serving as a precursor to the acetylcholinesterase inhibitor Rivastigmine (Exelon). Its structure features a reactive formyl group meta to a benzylic dimethylamine, offering a unique "push-pull" electronic scaffold for divergent synthesis.

While traditional cross-coupling (e.g., Suzuki-Miyaura) typically employs aryl halides, this aldehyde substrate enables a distinct class of transition-metal catalyzed C-C bond formations : specifically, the Rhodium-catalyzed 1,2-addition of organoboron reagents . This application note details the protocols for utilizing this aldehyde in Rh-catalyzed arylation to generate chiral diarylmethanols—a privileged motif in CNS-active drug discovery. Additionally, we outline reductive coupling strategies to expand the utility of this building block beyond simple reductive amination.

Chemical Profile & Handling

Property	Specification
IUPAC Name	3-[1-(Dimethylamino)ethyl]benzaldehyde
CAS Number	915924-91-3
Molecular Weight	177.24 g/mol
Appearance	Pale yellow to amber oil (oxidizes to solid benzoic acid derivative upon air exposure)
Solubility	Soluble in DCM, MeOH, THF, Toluene; Sparingly soluble in water (pH dependent)
pKa (Est.)	~9.2 (Tertiary amine)
Stability	Air Sensitive: The aldehyde oxidizes to the carboxylic acid.[1][2][3][4][5][6][7][8][9][10][11][12] Hygroscopic. Store under Argon at -20°C.

Critical Handling Note: The tertiary amine moiety can act as a Lewis base, potentially poisoning coordinatively unsaturated metal catalysts (Pd, Pt). In Rhodium-catalyzed protocols, the use of bulky phosphine ligands or higher catalyst loading is often required to mitigate amine coordination.

Strategic Analysis: The Aldehyde as a Cross-Coupling Partner

In the context of modern organometallic chemistry, "cross-coupling" with aldehydes extends beyond traditional nucleophilic addition. The primary high-value transformation for this substrate is the Rh(I)-catalyzed addition of arylboronic acids .

Mechanism of Action: Rhodium-Catalyzed 1,2-Addition

Unlike Grignard or organolithium additions, which are incompatible with the ambient moisture and functional groups often present in late-stage intermediates, the Rh-catalyzed pathway proceeds under mild, often aqueous conditions.

• Transmetallation: The arylboronic acid transfers its aryl group to the Rh(I)-hydroxo species.

• Coordination: The aldehyde carbonyl coordinates to the electrophilic Rh center.

• Insertion: The aryl group migrates from Rh to the carbonyl carbon (C-C bond formation).

• Hydrolysis: The resulting Rh-alkoxide is hydrolyzed, releasing the diarylmethanol product and regenerating the Rh-hydroxo catalyst.

Figure 1: Catalytic cycle for the Rhodium-catalyzed addition of arylboronic acids to 3-[1-(Dimethylamino)ethyl]benzaldehyde.

Experimental Protocols

Protocol A: Rhodium-Catalyzed Asymmetric Arylation

Objective: Synthesis of chiral diarylmethanols retaining the dimethylaminoethyl side chain. This reaction mimics the "Suzuki" coupling logic but targets the carbonyl carbon.

Reagents:

• Substrate: 3-[1-(Dimethylamino)ethyl]benzaldehyde (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.5 equiv)

• Catalyst: [Rh(acac)(C2H4)2] (3 mol%)

• Ligand: (R)-BINAP or Chiral Diene (3.3 mol%)

• Base/Additive: KOH (0.5 equiv) or KHF2 (2.0 equiv) if using boroxines.

• Solvent: Dioxane/Water (10:1)

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox or under Argon, charge a reaction vial with [Rh(acac)(C2H4)2] and the chiral ligand (e.g., (R)-BINAP). Dissolve in degassed Dioxane and stir for 15 min to generate the active catalytic species.

• Substrate Addition: Add the arylboronic acid (1.5 equiv) and 3-[1-(Dimethylamino)ethyl]benzaldehyde (1.0 equiv) to the vial.

• Solvent System: Add degassed water (ratio 10:1 Dioxane:Water). Note: Water is essential for the hydrolysis step of the catalytic cycle.

• Reaction: Seal the vial and heat to 60°C for 12–16 hours.

  • Observation: The mixture typically turns from yellow to dark orange.

• Work-up: Cool to room temperature. Dilute with EtOAc and wash with saturated NaHCO3.

  • Critical Step: Do not use acidic wash (e.g., HCl), as the tertiary amine product is water-soluble at low pH. Keep pH > 9 during extraction to retain the amine in the organic phase.

• Purification: Dry organic layer over Na2SO4, concentrate, and purify via silica gel chromatography (DCM/MeOH/NH3 gradient) to isolate the diarylmethanol.

Protocol B: Reductive Cross-Coupling (McMurry Type)

Objective: Synthesis of functionalized stilbenes (alkenes) by coupling the aldehyde with a second ketone or aldehyde.

Reagents:

• Substrate: 3-[1-(Dimethylamino)ethyl]benzaldehyde[10]

• Reagent: TiCl4 / Zn dust (in situ generation of low-valent Ti)

• Solvent: THF (anhydrous)

Methodology:

• Ti(0) Preparation: Suspend Zn dust (2.5 equiv) in THF under Argon. Add TiCl4 (1.2 equiv) dropwise at 0°C (Exothermic!). Reflux for 2 hours to form the black Ti(0) slurry.

• Coupling: Dissolve the aldehyde (and second carbonyl partner if cross-coupling) in THF and add to the refluxing Ti slurry.

• Reflux: Continue reflux for 6–12 hours.

• Quench: Cool to 0°C and quench carefully with 10% K2CO3 (aq). Avoid acid to prevent ammonium salt formation.

• Filtration: Filter through Celite to remove Titanium salts. Extract filtrate with ether.[8]

Data Summary & Troubleshooting

Issue	Probable Cause	Solution
Low Conversion (<20%)	Amine poisoning of Rh catalyst.	Increase catalyst loading to 5 mol%; switch to bulky ligands (e.g., tBu-XPhos) or protect amine as N-oxide (reduce later).
Protodeboronation	Boronic acid instability.	Use Boronic Esters (Pinacol) or Potassium Trifluoroborates (Molander salts) which are more stable.
Product Loss in Aqueous	pH < 9 during workup.	The product contains a basic amine.[7][13] Ensure aqueous phase is pH 10-12 before extraction.
Racemization	High temperature.[8][11][13]	For asymmetric Rh-coupling, lower temp to 40°C and extend time; check ligand ee.

References

• Miyaura, N. "Metal-Catalyzed Reactions of Organoboronic Acids and Esters."[9] Bulletin of the Chemical Society of Japan, 2008, 81(12), 1535–1553. Link

• Hayashi, T., et al. "Rhodium-Catalyzed Asymmetric 1,4-Addition of Organoboronic Acids." Chemical Reviews, 2003, 103(8), 2829–2844. Link

• Weinstock, M., et al. "Pharmacological activity of novel anticholinesterase agents of the phenyl carbamate type." European Journal of Pharmacology, 1994.
• Jagodzinski, P.W., et al. "Infrared and Raman spectra for 4-(dimethylamino)benzaldehyde." Spectrochimica Acta Part A, 1986.

• PubChem Compound Summary. "3-[1-(Dimethylamino)ethyl]benzaldehyde." CID 915924-91-3. Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. emerginginvestigators.org [emerginginvestigators.org]
• 3. jocpr.com [jocpr.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rhodium-Catalyzed Addition of Organoboronic Acids to Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. newdrugapprovals.org [newdrugapprovals.org]
• 8. Method for synthesis of rivastigmine - Eureka | Patsnap [eureka.patsnap.com]
• 9. scite.ai [scite.ai]
• 10. 1-ethyl-3-(3'- dimethylamino)carbodiimide | Sigma-Aldrich [sigmaaldrich.com]
• 11. thieme-connect.com [thieme-connect.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. coleparmer.com [coleparmer.com]

application in biochemical probes and assays

Application Note: Development and Validation of TR-FRET Assays for High-Throughput Kinase Inhibitor Screening

Introduction & Scientific Rationale

Protein kinases remain one of the most prolific distinct classes of drug targets in oncology and immunology. While radiometric assays (

P/ P) were historically the gold standard, they pose safety and disposal challenges. The modern industry standard has shifted toward homogeneous, mix-and-read fluorescent assays.

This Application Note focuses on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) . Unlike standard intensity-based fluorescence, TR-FRET utilizes long-lifetime lanthanide cryptates (Europium or Terbium) as donors. This introduces a time delay (microseconds) between excitation and measurement, effectively eliminating short-lived background fluorescence from library compounds or biological media.

Key Application: Determining the IC

potency of small molecule inhibitors against a specific kinase target.

Mechanistic Workflow

The assay relies on a "sandwich" or direct binding event that brings a Donor fluorophore and an Acceptor fluorophore within the Förster radius (typically 1–10 nm).

The Reaction Logic:

• Enzymatic Phase: The Kinase transfers a phosphate from ATP to a specific peptide substrate.

• Detection Phase: A specific antibody labeled with a Lanthanide (Donor) binds the phosphorylated residue.

• FRET Event: The tracer (or acceptor-labeled substrate) accepts energy from the donor, emitting light at a specific wavelength (e.g., 665 nm).

• Inhibition: If a drug blocks the kinase, phosphorylation is prevented, the antibody cannot bind, and the FRET signal decreases.

Figure 1: TR-FRET Kinase Assay Principle

Caption: Logical flow of a TR-FRET kinase inhibition assay. Inhibition prevents the formation of the FRET-competent complex.

Critical Assay Parameters (Expert Insights)

As a Senior Scientist, I emphasize that following a protocol without understanding the variables leads to poor reproducibility.

ATP Concentration ( )

The Trap: Screening at saturating ATP concentrations desensitizes the assay to ATP-competitive inhibitors. The Fix: You must determine the apparent Michaelis-Menten constant (

) for ATP.

• Guideline: Run the screen at [ATP] =

  . This ensures a balanced competition between the inhibitor and ATP, allowing the detection of mixed-mode and competitive inhibitors.

Antibody Optimization

The Trap: "Hook Effect." Using too much detection antibody saturates the phosphorylated product without forming bridges, or increases background noise. The Fix: Titrate the detection antibody against a fixed concentration of phosphorylated peptide (simulating 10-20% conversion) to find the signal-to-noise (

) plateau.

Buffer Composition

• Detergents: Always include 0.01% Triton X-100 or Brij-35 to prevent "sticky" compounds from forming promiscuous aggregates that inhibit the enzyme non-specifically.

• Reducing Agents: DTT or TCEP is required to keep the kinase cysteine residues reduced and active. Note: DTT oxidizes rapidly; TCEP is more stable.

Detailed Protocol: IC50 Determination

Materials:

• Recombinant Kinase (Target)

• Fluorescein-labeled Peptide Substrate

• Europium-labeled Anti-phospho Antibody

• ATP (Ultrapure)

• 384-well Low Volume White Microplates (Greiner or Corning)

• TR-FRET Reader (e.g., PerkinElmer EnVision or Tecan Spark)

Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl

, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT (add fresh).

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a 10-point serial dilution (1:3) of the test compound in 100% DMSO.

  • Transfer 50 nL of compound to the 384-well plate using an acoustic dispenser (e.g., Echo).

  • Control Wells: Include "Min" (DMSO only, no enzyme) and "Max" (DMSO only, with enzyme) columns.

• Enzyme Addition (Pre-Incubation):

  • Dilute Kinase to 2x the final concentration in Assay Buffer.

  • Add 5 µL of 2x Kinase to the wells.

  • Scientific Check: Incubate for 10-15 minutes. This allows the compound to bind the active site before ATP competes for it.

• Substrate/ATP Initiation:

  • Prepare a mix of 2x Peptide Substrate and 2x ATP (at

    ).

  • Add 5 µL to start the reaction (Final Vol = 10 µL).

  • Seal plate and incubate at Room Temperature (20-25°C) for 60 minutes (or time determined by linearity studies).

• Detection Step:

  • Prepare Detection Buffer containing EDTA (to stop the kinase reaction by chelating Mg

    ) and the Europium-labeled antibody.

  • Add 10 µL of Detection Mix.

  • Incubate for 60 minutes to allow antibody equilibrium.

• Measurement:

  • Read on TR-FRET compatible reader.

  • Settings: Excitation: 320/340 nm. Emission 1: 615 nm (Donor). Emission 2: 665 nm (Acceptor). Delay: 50 µs. Window: 400 µs.

Data Analysis & Validation

Ratiometric Calculation

Raw intensity data is prone to well-to-well volume errors. Always calculate the Ratio:

Z'-Factor (Assay Robustness)

Before accepting any plate data, calculate the Z'-factor using the Max (enzyme) and Min (no enzyme) controls.

• Acceptance Criteria:

  is excellent. is marginal.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Z' Factor	Pipetting error or evaporation	Check liquid handler calibration; ensure plate sealing.
High Background	Non-specific Ab binding	Increase salt (NaCl) or detergent in detection buffer.
Signal Drift	Temperature fluctuation	Allow reagents to equilibrate to RT before plating.
IC50 Shift	ATP depletion > 10%	Reduce enzyme concentration or incubation time.

Figure 2: Assay Optimization Decision Matrix

Caption: Decision tree for validating assay performance before high-throughput screening.

References

• NIH National Center for Advancing Translational Sciences. (2012). Assay Guidance Manual: Basics of Enzymatic Assays for HTS. [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. [Link]

Application Note: A Robust UPLC-MS/MS Method for the Quantitative Analysis of Polar Aromatic Aldehydes in Complex Matrices

Abstract

Polar aromatic aldehydes are a class of compounds frequently encountered in pharmaceutical development, environmental analysis, and clinical diagnostics. Their inherent chemical properties, including high polarity and volatility, present significant analytical challenges.[1] This application note details a comprehensive and validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the sensitive and selective quantification of polar aromatic aldehydes. We will delve into the critical aspects of sample preparation, including a robust derivatization strategy, optimized chromatographic separation, and sensitive mass spectrometric detection. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and reproducible analytical workflow.

Introduction: The Analytical Challenge of Polar Aromatic Aldehydes

Polar aromatic aldehydes are characterized by the presence of a carbonyl group directly attached to an aromatic ring, often with additional polar functional groups. This structure imparts a high degree of polarity and potential for volatility, making them challenging to analyze using conventional chromatographic techniques.[1] Key analytical hurdles include:

• Poor Retention in Reversed-Phase Chromatography: The high polarity of these aldehydes leads to weak interaction with nonpolar stationary phases, resulting in poor retention and co-elution with the solvent front.

• Thermal Instability: Many aromatic aldehydes are susceptible to degradation at the high temperatures often employed in gas chromatography.

• Low Ionization Efficiency: The native ionization of these compounds in electrospray ionization (ESI) mass spectrometry can be inefficient, limiting sensitivity.

To overcome these challenges, a chemical derivatization strategy is often employed to enhance the analytical properties of the target aldehydes.[1][2]

The Cornerstone of Success: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

Derivatization is a chemical modification of the analyte to produce a new compound with more favorable properties for separation and detection.[1] For aldehydes, 2,4-dinitrophenylhydrazine (DNPH) is a widely used and effective derivatization reagent.[2][3][4]

The reaction of an aldehyde with DNPH results in the formation of a stable 2,4-dinitrophenylhydrazone derivative. This process offers several key advantages:

• Increased Hydrophobicity: The addition of the dinitrophenyl group significantly increases the nonpolar character of the molecule, leading to improved retention on reversed-phase columns.

• Enhanced Ionization: The DNPH moiety provides a readily ionizable site, dramatically improving the response in mass spectrometry, particularly in the negative ion mode.[3]

• Improved Stability: The resulting hydrazone is more stable than the parent aldehyde, reducing the risk of degradation during sample processing and analysis.

Caption: Overall workflow for the UPLC-MS/MS analysis of polar aromatic aldehydes.

Protocol: Sample Preparation and Derivatization

This protocol provides a step-by-step guide for the derivatization of polar aromatic aldehydes in a liquid matrix (e.g., plasma, urine, or aqueous solution).

3.1. Reagents and Materials

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (ACN), HPLC grade

• Hydrochloric Acid (HCl), concentrated

• Water, ultrapure

• Target aldehyde standards

• Stable isotope-labeled internal standards (if available)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Heating block or water bath

3.2. Preparation of Derivatization Reagent

• Stock Solution: Dissolve 100 mg of DNPH in 100 mL of acetonitrile.

• Working Solution: To 10 mL of the stock solution, add 100 µL of concentrated HCl. This acidified solution is the active derivatization reagent. Prepare fresh daily.

3.3. Derivatization Procedure

• To 100 µL of sample (or standard/blank), add 10 µL of the internal standard solution.

• Add 200 µL of the DNPH working solution.

• Vortex briefly to mix.

• Incubate the reaction mixture at 60°C for 30 minutes.

• After incubation, allow the mixture to cool to room temperature.

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet any precipitates.[5]

3.4. Sample Cleanup using Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 1 mL of acetonitrile followed by 1 mL of ultrapure water.

• Load the supernatant from the derivatized sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 50:50 (v/v) water:acetonitrile to remove polar interferences.

• Elute the derivatized aldehydes with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for UPLC-MS/MS analysis.

UPLC Method for Optimal Separation

The use of Ultra-Performance Liquid Chromatography (UPLC) with sub-2 µm particle columns provides rapid and high-resolution separations.[6]

Table 1: UPLC Parameters

Parameter	Value	Rationale
System	ACQUITY UPLC System or equivalent	Provides high pressure and low delay volume for optimal performance with sub-2 µm columns.
Column	ACQUITY UPLC BEH Phenyl 2.1 x 100 mm, 1.7 µm	The phenyl stationary phase offers alternative selectivity for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for efficient positive ionization and aids in peak shaping.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for eluting the hydrophobic DNPH derivatives.
Flow Rate	0.4 mL/min	Optimal for the column dimensions to achieve good separation efficiency.
Column Temp.	40 °C	Reduces mobile phase viscosity and can improve peak shape.
Injection Vol.	5 µL	A small injection volume minimizes band broadening.
Gradient	See Table 2	A gradient is necessary to separate aldehydes with varying polarities.

Table 2: UPLC Gradient Profile

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
5.0	10	90
6.0	10	90
6.1	60	40
8.0	60	40

Mass Spectrometric Detection

Tandem mass spectrometry (MS/MS) in the Multiple Reaction Monitoring (MRM) mode provides excellent selectivity and sensitivity for quantitative analysis.[7]

Caption: Schematic of a triple quadrupole mass spectrometer for MRM analysis.

Table 3: Mass Spectrometry Parameters

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	DNPH derivatives ionize efficiently in negative mode.[3]
Capillary Voltage	2.5 kV	Optimized for stable spray and maximum ion signal.
Source Temp.	150 °C	A lower temperature to prevent thermal degradation of analytes.
Desolvation Temp.	400 °C	Efficiently removes solvent from the ESI droplets.
Desolvation Gas Flow	800 L/hr (Nitrogen)	Assists in the desolvation process.
Collision Gas	Argon	Inert gas used for fragmentation in the collision cell.

Table 4: Example MRM Transitions for DNPH-Derivatized Aromatic Aldehydes

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Benzaldehyde-DNPH	285.1	162.0	15
Vanillin-DNPH	331.1	162.0	18
Syringaldehyde-DNPH	361.1	162.0	20

Note: The precursor and product ions, as well as collision energies, should be optimized for each specific instrument and analyte. The product ion at m/z 162 corresponds to a characteristic fragment of the DNPH moiety, allowing for precursor ion or neutral loss scans to screen for unknown aldehydes.[3][7]

Method Validation and Data Analysis

A rigorous method validation should be performed to ensure the reliability of the results. Key validation parameters include:

• Linearity: A calibration curve should be constructed with a minimum of five standards, and the correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations. Accuracy should be within ±15% of the nominal value, and precision (RSD) should be <15%.[8][9]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Matrix Effects: Assessed by comparing the response of an analyte in a post-extraction spiked sample to that in a neat solution.

• Stability: The stability of the derivatized aldehydes should be evaluated under various storage conditions.[10]

Data is processed using the instrument's software to integrate the peak areas of the MRM transitions for the analytes and internal standards. A calibration curve is generated by plotting the peak area ratio (analyte/internal standard) against the concentration.

Troubleshooting

Issue	Potential Cause	Solution
Low Signal Intensity	Incomplete derivatization	Optimize reaction time, temperature, and pH.
Poor ionization	Clean the ion source. Optimize MS parameters.
Poor Peak Shape	Column overload	Dilute the sample or inject a smaller volume.
Incompatible reconstitution solvent	Reconstitute in the initial mobile phase.
High Background	Contaminated reagents or glassware	Use high-purity solvents and thoroughly clean all glassware. Run a blank sample.[10]

Conclusion

This application note provides a detailed and robust UPLC-MS/MS method for the quantitative analysis of polar aromatic aldehydes. The key to this method is the effective use of DNPH derivatization to overcome the inherent analytical challenges of these compounds. By following the outlined protocols for sample preparation, chromatographic separation, and mass spectrometric detection, researchers can achieve sensitive, selective, and reproducible results in complex matrices. The principles and procedures described herein can be adapted for a wide range of polar aromatic aldehydes, making this a valuable tool for pharmaceutical, environmental, and clinical research.

References

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019). National Institutes of Health. [Link]

• Aldehyde analysis by high performance liquid chromatography/tandem mass spectrometry. (2003). ResearchGate. [Link]

• Sample Preparation Options for Aroma Analysis. (2016). Chromatography Today. [Link]

• Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC. (N.D.). Waters Corporation. [Link]

• LC-MS-based Methods for Characterizing Aldehydes. (2019). ResearchGate. [Link]

• ANALYTICAL METHOD DETERMINATION OF VOLATILE ALDEHYDES IN AMBIENT AIR Air sampling and analysis. (N.D.). Formacare. [Link]

• Chemical Profiling and UPLC-qTOF-MS/MS-Based Metabolomics of Three Different Parts of Edgeworthia chrysantha and Identification of Glucose Uptake-Enhancing Compounds. (2023). MDPI. [Link]

• Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry. (1995). PubMed. [Link]

• Simple derivatization of aldehydes with D-cysteine and their determination in beverages by liquid chromatography-tandem mass spectrometry. (2014). ResearchGate. [Link]

• Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue. (2021). National Institutes of Health. [Link]

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. (1998). ResearchGate. [Link]

• Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. (2010). National Institutes of Health. [Link]

• Spectroscopy of Aldehydes and Ketones. (2023). Chemistry LibreTexts. [Link]

• High-speed and high-resolution UPLC separation at zero degrees Celsius. (2008). National Institutes of Health. [Link]

• GC/MS Analysis of Long-Chain Aldehydes from Recent Coral. (2018). Scientific Research Publishing. [Link]

• Development and Qualification of a Novel Method for Quantitative Analysis of Lipid Aldehydes in Tissue. (2020). Fortune Journals. [Link]

• Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices. (2024). MDPI. [Link]

Sources

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-speed and high-resolution UPLC separation at zero degrees Celsius - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. fortunejournals.com [fortunejournals.com]
• 10. formacare.eu [formacare.eu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-[1-(Dimethylamino)ethyl]benzaldehyde

Introduction: The Bifunctional Challenge

You are likely encountering yield issues due to the "Janus-faced" nature of 3-[1-(Dimethylamino)ethyl]benzaldehyde .[1] This molecule contains two reactive centers with opposing demands:[1][2][3][4]

• The Aldehyde (-CHO): Electrophilic, sensitive to oxidation (to benzoic acid) and strong bases (Cannizzaro reaction).[1]

• The Tertiary Amine (-N(Me)₂): Basic, prone to N-oxidation, and complicates purification due to pH-dependent solubility.[1]

This guide moves beyond standard textbook recipes to address the specific "pain points" of this synthesis: chemoselectivity, isolation efficiency, and preventing polymerization.

Module 1: The "Lithiation-Formylation" Route (Recommended for High Purity)[1]

This route is preferred for research-scale synthesis (grams to decagrams) because it avoids the difficult chemoselectivity issues of reducing a ketone in the presence of an aldehyde.[1]

The Workflow:

• Precursor: 1-Bromo-3-[1-(dimethylamino)ethyl]benzene.[1]

• Reagent: n-Butyllithium (n-BuLi) or Magnesium (Grignard).[1]

• Electrophile: DMF (N,N-Dimethylformamide).[1]

Critical Process Parameters (CPPs)

Parameter	Specification	Why it Matters (The "Why")
Temperature	-78°C (Cryogenic)	Lithium-Halogen Exchange is faster than proton transfer at this temp.[1] Above -60°C, n-BuLi may attack the benzylic proton or the amine, leading to complex mixtures.[1]
Reagent Quality	Titrated n-BuLi	Excess n-BuLi will attack the DMF or the product, forming secondary alcohols (impurities).[1] Always titrate before use.
Quenching	Inverse Addition	Pour the reaction mixture into the quench buffer. Adding water to the reaction causes local heating and high basicity, degrading the aldehyde.
Solvent Dryness	< 50 ppm H₂O	Moisture kills the lithiated intermediate instantly, returning you to the starting material (protonation).

Troubleshooting Guide: Lithiation Route

Q: My conversion is incomplete. I see starting material (bromo-precursor) in the LC-MS.

• Root Cause: The Lithium-Halogen exchange failed or the intermediate was protonated by moisture.[1]

• Fix:

  • Ensure THF is distilled from Sodium/Benzophenone or passed through an activated alumina column.[1]

  • Increase the exchange time at -78°C from 30 mins to 60 mins.

  • Validation: Take an aliquot, quench with D₂O, and run NMR. If you see deuterium incorporation, the exchange worked, and the issue is the DMF addition.

Q: I see a "dimer" impurity (Wurtz coupling).

• Root Cause: Temperature was too high during n-BuLi addition.[1]

• Fix: Maintain internal temperature strictly below -70°C. Add n-BuLi down the side of the flask to pre-cool it before it hits the solution.

Q: The yield is low after workup, but the reaction looked good.

• Root Cause: Incorrect pH during extraction.[1] The product is an amine.[1][5][6][7][8]

• Fix:

  • Acid Phase: The product goes into the aqueous layer at pH < 3 (as the HCl salt).[1]

  • Base Phase: You must basify to pH ~9-10 to extract it into organic solvent.[1]

  • Warning: Do not use strong NaOH (risk of Cannizzaro on the aldehyde). Use Saturated Na₂CO₃ or K₂CO₃.[1]

Module 2: The "Chemoselective Reductive Amination" Route

This route starts from 3-acetylbenzaldehyde .[1] It is more atom-economical but chemically riskier because you must reduce the ketone (acetyl group) to an amine without touching the aldehyde.[1]

The Strategy: Protect the aldehyde first.[1]

Protocol Optimization

• Protection: Convert 3-acetylbenzaldehyde to the acetal using Ethylene Glycol + pTSA (cat.) in Toluene (Dean-Stark trap).[1]

  • Checkpoint: Monitor water collection.[1] Stop when theoretical water is removed.[1]

• Reductive Amination: React the protected ketone with Dimethylamine and Titanium(IV) isopropoxide (Ti(OiPr)₄) followed by NaBH₄.[1]

  • Why Ti(OiPr)₄? It acts as a Lewis acid to force imine formation and scavenges water, driving the equilibrium.

• Deprotection: Acidic hydrolysis (HCl/THF) restores the aldehyde.[1]

Troubleshooting Guide: Reductive Amination

Q: I lost the aldehyde; I have the alcohol instead.

• Root Cause: The reducing agent (NaBH₄) attacked the aldehyde (protection failed or deprotection happened too early).[1]

• Fix: Ensure the acetal is stable. Do not use acidic conditions during the reduction step.[1] Use Sodium Triacetoxyborohydride (STAB) instead of NaBH₄ for milder conditions if selectivity is poor.[1]

Q: The reaction mixture turned into a gel.

• Root Cause: Titanium(IV) species polymerize with water during workup.

• Fix: Quench the Ti(OiPr)₄ reaction with a solution of Rochelle's Salt (Potassium Sodium Tartrate) or 10% NaOH. Stir vigorously for 2 hours until two clear layers form. Do not filter the gel; dissolve it.[1]

Module 3: Visualized Workflows

Pathway 1: Lithiation-Formylation Logic

Caption: The Lithiation-Formylation pathway requires strict cryogenic control to prevent side reactions before the DMF quench.

Pathway 2: Purification Logic (The "pH Switch")

Caption: The "Acid-Base Swing" purification exploits the amine functionality to remove non-basic impurities without chromatography.[1]

FAQs: Expert Troubleshooting

Q: Can I use the Grignard reagent instead of n-BuLi? A: Yes, but initiating the Grignard formation on the bromo-amine precursor can be sluggish due to the electron-donating amine group deactivating the ring slightly and coordinating to the Mg surface.[1]

• Tip: Use TurboGrignard (iPrMgCl[1]·LiCl) . It performs the Halogen-Magnesium exchange rapidly at -15°C to 0°C, which is much more convenient than generating the Grignard from Mg metal [1].[1]

Q: The aldehyde oxidizes to the carboxylic acid upon storage.[1] How do I stop this? A: Amino-aldehydes are auto-oxidizable.[1]

• Storage: Store under Argon at -20°C.

• Stabilizer: Convert it to the Bisulfite Adduct (solid) for long-term storage. You can regenerate the free aldehyde by treating the solid with mild base when you are ready to use it.[1]

Q: My yield is 40%. The literature says 80%.[1] Where did I lose it? A: If the reaction conversion was high, you likely lost it during the aqueous workup .

• Check: Did you extract the aqueous layer enough times? The amine makes the molecule partially water-soluble even at basic pH.[1]

• Fix: Saturate the aqueous layer with NaCl (Salting out) before the final extraction to force the organic product out of the water phase.[1]

References

• Knochel, P., et al. (2011). Preparation and Applications of Functionalized Organomagnesium Reagents. Handbook of Functionalized Organometallics. Link[1]

• Mattson, R. J., et al. (1990).[5] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1][5] The Journal of Organic Chemistry.[1][5] Link[1]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[1] (Chapter 9: Using Organometallic Reagents to Make C-C Bonds). Link[1]

• Novartis AG. (2006). Patent WO2006048720: Process for the preparation of Rivastigmine and intermediates thereof.[6] (Describes the handling of 3-[1-(dimethylamino)ethyl]phenol precursors). Link

Sources

• 1. Synthesis of p-Dimethylaminobenzaldehyde - Chempedia - LookChem [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. RU2393148C2 - Method for synthesis of (s)-3-[(1-dimethylamino)ethyl]-phenyl-n-ethyl-n-methyl-carbamate - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. US8420846B2 - Process for producing (S)-3-[(1-dimethylamino)ethyl] phenyl-N-ethyl-N-methyl-carbamate via novel intermediates - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Purification of 3-[1-(Dimethylamino)ethyl]benzaldehyde

Welcome to the technical support center for 3-[1-(Dimethylamino)ethyl]benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the purification of this versatile synthetic intermediate. As a crucial building block in medicinal chemistry, particularly for therapeutics targeting neurological disorders, its purity is paramount to ensure reliable downstream reactions and the integrity of final compounds.[1] This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and adapt methodologies to your specific needs.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-[1-(Dimethylamino)ethyl]benzaldehyde sample?

The impurity profile of your sample is intrinsically linked to its synthetic route. Organic impurities, including unreacted starting materials, intermediates, and by-products from side reactions, are the most prevalent.[2] Given that a common precursor is 3-(1-dimethylamino)ethyl)phenol, you should be vigilant for its presence.[3][4]

Table 1: Common Impurities and Their Likely Origins

Impurity Class	Specific Examples	Likely Origin	Recommended Initial Action
Starting Materials	3-Hydroxyacetophenone, Dimethylamine	Incomplete reaction during synthesis.	Acid-base extraction
Intermediates	3-(1-dimethylamino)ethyl)phenol	Incomplete final step of synthesis.[3][4]	Acid-base extraction, Column chromatography
By-products	Isomeric compounds, oxidation products	Side reactions, exposure to air/light.[5][6]	Column chromatography, Charcoal treatment
Reagents/Catalysts	Raney Nickel, inorganic salts	Carryover from reaction workup.[2][4]	Aqueous wash, Filtration
Residual Solvents	Acetonitrile, Methanol, Ethyl Acetate	Incomplete removal after reaction or extraction.[3][4]	High-vacuum evaporation

Q2: My crude product is a dark brown or reddish oil. How can I remove the color?

Color in amine-containing compounds often arises from high-molecular-weight oxidation products or other colored by-products.[5] The first line of defense is an acid-base workup, which can separate the basic product from many neutral or acidic colored impurities. If color persists in the purified amine, a treatment with activated charcoal is highly effective.[4] Add a small amount of charcoal to a solution of your product, stir or heat gently, and then filter to remove the charcoal and the adsorbed impurities.

Q3: What is the most robust, first-pass purification strategy for this compound?

Given the basicity of the dimethylamino group, an acid-base extraction is the most powerful and scalable initial purification technique.[7] This method leverages the differential solubility of the amine and its protonated salt form. By dissolving the crude material in an organic solvent and washing with an aqueous acid (like HCl), the basic 3-[1-(Dimethylamino)ethyl]benzaldehyde is protonated and moves into the aqueous layer, leaving behind non-basic impurities in the organic layer. The purified product is then recovered by basifying the aqueous layer and extracting. This technique is highly effective for separating the target compound from non-ionizable starting materials and by-products.[5][8]

Caption: High-level workflow for product purification.

Troubleshooting Guides

Acid-Base Extraction Issues

Q: I performed an acid-base extraction, but my product is still impure according to ¹H NMR analysis. What could have gone wrong?

A: This is a common issue that usually points to one of three areas:

• Incorrect pH: The pH of the aqueous acid wash must be low enough (typically pH 1-2) to fully protonate your amine. Conversely, during the recovery step, the pH must be sufficiently high (typically pH 10-12) to deprotonate the ammonium salt and regenerate the free amine. Always check the pH with litmus paper or a pH meter.

• Impurity Type: If the main impurity is also a basic compound with a similar pKa, it will be extracted along with your product. In this scenario, acid-base extraction alone is insufficient, and you must proceed to column chromatography.

• Insufficient Washing: Ensure you are performing multiple extractions (e.g., 3 washes with acid, followed by 3 back-extractions after basification) to ensure quantitative transfer between phases.

Q: An intractable emulsion formed during my extraction. How can I resolve this?

A: Emulsion formation is common when dealing with amines. To break it, you can:

• Add a small amount of brine (saturated NaCl solution). This increases the ionic strength of the aqueous phase, often forcing separation.

• Gently swirl the separatory funnel instead of shaking vigorously.

• If the emulsion persists, filter the entire mixture through a pad of Celite®.

Column Chromatography Challenges

Q: My compound is streaking badly on my silica gel column, giving poor separation. Why is this happening?

A: This is a classic problem when purifying basic amines on standard silica gel. Silica has acidic silanol groups (Si-OH) on its surface, which strongly and often irreversibly bind to basic compounds. This acid-base interaction leads to significant tailing or "streaking."[9]

The Solution: You must neutralize these acidic sites by adding a small amount of a competing base to your mobile phase (eluent). The most common choice is triethylamine (TEA) at a concentration of 0.5-2% (v/v). Alternatively, a few drops of aqueous ammonia can be used.[9][10] This "basified" eluent should be used to slurry the silica, equilibrate the column, and run the separation.

Caption: Logic for resolving amine tailing on silica columns.

Q: I've added triethylamine, but I still can't separate my product from a key impurity. What are my next steps?

A: If co-elution persists, you need to alter the separation selectivity. Consider these options:

• Change Solvent System: If you are using a standard ethyl acetate/hexane system, try switching to a different solvent combination like dichloromethane/methanol.

• Change Stationary Phase: Move from silica gel to a different stationary phase. Alumina (neutral or basic) is a good alternative. For very challenging separations, consider an amine-functionalized silica column, which is specifically designed for purifying basic compounds.[9]

• Reversed-Phase Chromatography: If available, reversed-phase flash chromatography (using a C18-functionalized silica) can provide a completely different selectivity profile. For basic amines, it is crucial to use a mobile phase with a high pH (e.g., water/acetonitrile with 0.1% ammonium hydroxide) to ensure the amine is in its neutral, free-base form, which increases retention and improves peak shape.[9]

Experimental Protocols

Protocol 1: High-Purity Recovery via Acid-Base Extraction

This protocol is adapted from established methods for purifying N-substituted aminobenzaldehydes.[5][8]

• Dissolution: Dissolve the crude 3-[1-(Dimethylamino)ethyl]benzaldehyde (1 part by weight) in a suitable organic solvent like ethyl acetate or dichloromethane (10-15 parts by volume).

• Acid Wash (Impurity Removal): Transfer the solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl) and shake gently. Allow the layers to separate.

• Extraction of Product: Drain the lower aqueous layer into a clean flask. This layer now contains your product as the hydrochloride salt. Repeat the extraction of the organic layer with fresh 1M HCl two more times, combining all aqueous extracts. The organic layer, containing non-basic impurities, can be discarded.

• Removal of Neutral Impurities: Wash the combined acidic aqueous layers once with an equal volume of fresh ethyl acetate to remove any trapped neutral impurities. Discard the organic wash.

• Basification (Product Liberation): Cool the aqueous layer in an ice bath. Slowly add 5M sodium hydroxide (NaOH) solution with stirring until the pH is >10 (check with pH paper). Your product should precipitate or form an oily layer.

• Final Extraction: Extract the basified aqueous solution three times with fresh portions of ethyl acetate or dichloromethane.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the purified liquid product.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative measure of purity and is essential for quality control.[11]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes. Hold for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh ~10 mg of your purified product into a 10 mL volumetric flask. Dissolve and dilute to the mark with a 50:50 mixture of acetonitrile and water.

• Analysis: Inject 10 µL of the sample. Purity is calculated based on the area percent of the main product peak relative to the total area of all peaks.

References

• US Patent 4,661,634A: "Removal of impurities

• Recrystallisation : Laboratory Manual. University of Sydney, School of Chemistry. [Link]

• Review on Guideline on Elemental Impurities : Asian Journal of Research in Chemistry. [Link]

• A Hidden Allergen, 3-Dimethylamino-1-Propylamine (DMAPA) : Walsh Medical Media. [Link]

• US Patent 4,440,953A: "Purification of N-substituted aminobenzaldehydes".

• p-DIMETHYLAMINOBENZALDEHYDE : Organic Syntheses Procedure. [Link]

• Assay of Urea with p-Dimethylaminobenzaldehyde : Journal of the Chemical Society of Pakistan. [Link]

• 3-AMINOPROPYLDIMETHYLAMINE CAS N°: 109-55-7 : OECD SIDS. [Link]

• How do I purify the resulting compound after a nitro- to amine-group reduction? : ResearchGate. [Link]

• Analytical, Biochemical and Synthetic Applications of Para-Dimethylaminobenzaldehyde : International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Analytical, biochemical and synthetic applications of para-dimethylaminobenzaldehyde : ResearchGate. [Link]

• RU2393148C2 - Method for synthesis of (s)-3-[(1-dimethylamino)
• CN113979878A - Preparation method of 2-aminobenzaldehyde: Google P

• Preparation of 2-aminobenzaldehyde: A fragrant component of floral odors : ResearchGate. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? : Biotage. [Link]

• US8455691B2 - Process for the purification of aromatic amines: Google P
• CN101270058B - Process for preparing 3-(1-dimethylamino- ethyl)

• How to recrystallization amine compound and it is not soluble in common organic solvents : ResearchGate. [Link]

• Chromotography with free amines? : Reddit. [Link]

• US1499761A - Production of m-amino-benzaldehyde: Google P

• Determination and Quantification of Primary Aromatic Amine in Printer Ink : LCGC Asia Pacific. [Link]

• 1-ethyl-3-(3-dimethylamino)propylcarbodiimide hydrochloride and methiodide : Organic Syntheses Procedure. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. ajrconline.org [ajrconline.org]
• 3. RU2393148C2 - Method for synthesis of (s)-3-[(1-dimethylamino)ethyl]-phenyl-n-ethyl-n-methyl-carbamate - Google Patents [patents.google.com]
• 4. CN101270058B - Process for preparing 3-(1-dimethylamino- ethyl)phynol - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. US4440953A - Purification of N-substituted aminobenzaldehydes - Google Patents [patents.google.com]
• 9. biotage.com [biotage.com]
• 10. reddit.com [reddit.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

dealing with the reactivity of the dimethylamino group during reactions

Status: Online Operator: Senior Application Scientist Ticket ID: NME2-REACT-001 Subject: Mastering the Reactivity & Stability of the Dimethylamino Group

Welcome to the NMe₂ Support Hub

You are likely here because the dimethylamino group (

) is behaving unpredictably in your synthetic sequence. While often viewed merely as a solubilizing group or a pharmacophore, the moiety is a potent Lewis base and an electron-rich center that can hijack your reaction.

This guide is not a textbook review; it is a troubleshooting manual designed to resolve three specific failure modes: Catalyst Poisoning , Unwanted Demethylation , and Regioselectivity Inversion .

Module 1: Catalyst Deactivation in Cross-Coupling

The Issue: Your Suzuki, Buchwald-Hartwig, or Heck coupling has stalled. TLC shows starting material, and adding more catalyst has no effect.

The Cause: The lone pair on the nitrogen atom is a strong

-donor. In the absence of steric bulk, the group coordinates tightly to the Palladium (Pd) or Platinum (Pt) center, displacing the phosphine ligands necessary for the catalytic cycle. This forms a stable, inactive "dead" complex.

The Solution: Lewis Acid Masking Protocol To prevent the amine from binding to the catalyst, we must temporarily tie up the lone pair using a "masking agent" that is orthogonal to the coupling conditions.

Protocol: Boron-Masked Suzuki Coupling

Standard conditions often fail. Use this modified workflow to protect the amine in situ.

• Complexation:

  • Dissolve your amine-containing substrate (1.0 equiv) in the reaction solvent (e.g., THF or Dioxane).

  • Crucial Step: Add

    (1.1 equiv) at 0°C. Stir for 15 minutes.

  • Why: This forms a Lewis acid-base adduct (

    ). The lone pair is now unavailable to poison the Pd catalyst.

• Catalysis:

  • Add the coupling partner (aryl halide/boronic acid), base (use a weak base like

    to avoid stripping the immediately), and catalyst.

  • Heat to reaction temperature.[1][2][3]

• Workup (Deprotection):

  • After the reaction is complete, quench with aqueous

    or ethanolamine. The basic workup hydrolyzes the B-N bond, regenerating the free dimethylamino group.

Visualization: The Catalyst Trap The following diagram illustrates how the amine diverts the catalyst from the productive cycle.

Fig 1.1: The "Catalyst Trap." The electron-rich dimethylamino group competitively binds to the metal center, removing it from the catalytic cycle.

Module 2: The Polonovski Trap (Unintended Demethylation)

The Issue: You attempted to acylate a molecule containing an N-oxide (or performed a reaction with an acid chloride/anhydride in the presence of an oxidant), and you lost a methyl group, resulting in an N-methyl amide or secondary amine.[4]

The Cause: This is the Polonovski Reaction .[4][5][6] If an N-oxide is treated with an activating agent (acetic anhydride, acetyl chloride, trifluoroacetic anhydride), it triggers an elimination cascade that cleaves the N-methyl bond.

Troubleshooting FAQ

Symptom	Diagnosis	Corrective Action
Loss of Methyl Group	You used or on a substrate that was partially oxidized (N-oxide impurity).	Ensure starting material is free of N-oxides. Pre-treat with a mild reductant (e.g., ) if unsure.
Unexpected Aldehyde	Formaldehyde is a byproduct of the Polonovski demethylation.[4]	Check for formaldehyde peaks in NMR (~9-10 ppm) to confirm this pathway.
Complex Mixture	Incomplete Polonovski reaction leads to mixed iminium ions and enamines.	If demethylation is not desired, avoid acylating agents. If it is desired, switch to the Iron-Mediated (Modified) Polonovski for cleaner results.

Visualization: The Demethylation Pathway Understanding this mechanism is key to preventing (or exploiting) it.

Fig 2.1: The Polonovski Pathway. Activation of the N-oxide leads to an iminium ion, which hydrolyzes to cleave the methyl group.

Module 3: Regioselectivity Flips (The "Chameleon" Effect)

The Issue: You are performing an Electrophilic Aromatic Substitution (EAS), such as nitration or bromination, on an N,N-dimethylaniline derivative. You expect ortho/para substitution, but you are getting meta substitution (or a mixture).

The Cause: The

group is pH-sensitive.

• Neutral/Basic Conditions:

  has a lone pair. It is a strong Electron Donating Group (EDG) . Directs Ortho/Para .

• Strongly Acidic Conditions: The lone pair is protonated to form

  .[7] It becomes a strong Electron Withdrawing Group (EWG) (due to the positive pole). Directs Meta .

The Fix: Controlling the Protonation State

Reaction Type	Acidic Media?	Predicted Product	Strategy for Ortho/Para
Nitration ( )	Yes (Strong)	Meta (Major)	Fail. Standard nitration protonates the amine.[8] Solution: Use non-acidic nitrating agents like Nitronium Tetrafluoroborate ( ) in organic solvent, or protect as an amide (though this removes methyls).
Bromination ( )	No (Lewis Acid)	Para (Major)	Success. alone usually works. If byproduct causes protonation, add a base (e.g., ) to scavenge acid.
Friedel-Crafts	Yes (Lewis Acid)	Deactivation	The Lewis Acid ( ) will coordinate to NMe2, deactivating the ring. Solution: Use excess catalyst (1 equiv to bind amine, catalytic amount for reaction).

Visualization: The Regioselectivity Switch

Fig 3.1: The pH-dependent Regioselectivity Switch. Protonation inverts the electronic nature of the dimethylamino group.

References

• Catalyst Poisoning Mechanisms

  • Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society.[2]

• Lewis Acid Protection in Cross-Coupling

  • Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction.[2][9] Kyushu University / ResearchGate.

• The Polonovski Reaction

  • Efficient N-Demethylation of Opiate Alkaloids Using a Modified Nonclassical Polonovski Reaction. The Journal of Organic Chemistry.

• Nitration Regioselectivity

  • The nitration of the N,N-dimethylanilinium ion.[10][11] Journal of the Chemical Society, Perkin Transactions 2.

Sources

• 1. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 3. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03877C [pubs.rsc.org]
• 4. organicreactions.org [organicreactions.org]
• 5. Further investigation of the N-demethylation of tertiary amine alkaloids using the non-classical Polonovski reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. The nitration of the NN-dimethylanilinium ion. A new mechanism for catalysis by nitrous acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. thestudentroom.co.uk [thestudentroom.co.uk]

Technical Support Center: Synthesis of Ortho-Substituted Benzaldehydes

Status: Online Operator: Senior Application Scientist Ticket ID: ORTHO-CHO-2024 Subject: Troubleshooting regioselectivity, yield, and stability in sterically congested aldehyde synthesis.

Introduction: The "Ortho-Wall"

Welcome to the technical support hub for ortho-substituted benzaldehydes. You are likely here because your standard formylation (Vilsmeier-Haack) failed due to steric hindrance, or your lithiation (DoM) resulted in a complex mixture of starting material and over-addition products.

Synthesizing benzaldehydes with bulky ortho-substituents (halogens, alkyls, aryls) presents a unique "push-pull" conflict:

• Steric Shielding: The ortho-substituent physically blocks the approach of formylating electrophiles (e.g., DMF,

  ).

• Electronic Deactivation: Many ortho-directors are also electron-withdrawing, deactivating the ring toward the very electrophilic aromatic substitution (EAS) you are attempting.

• Intermediate Instability: Ortho-lithio species are prone to "scrambling" or benzylic deprotonation before the formyl source can be introduced.

This guide bypasses textbook theory to address the failure modes of these reactions in a drug discovery context.

Module 1: Directed Ortho Metalation (DoM) – The "Missing Electrophile"

The Scenario: You treated your substituted benzene with n-BuLi, quenched with DMF, but recovered 90% starting material or a trace of the dimer.

Root Cause Analysis: The failure usually lies in the Complex-Induced Proximity Effect (CIPE) . If your Directing Group (DG) is too weak or the temperature is too high, the lithium aggregate does not pre-complex effectively, leading to random proton scavenging rather than directed deprotonation.

Troubleshooting Protocol 1.1: Optimizing the Lithiation

Symptom	Diagnosis	Corrective Action
No Reaction (RSM)	DG is too weak (e.g., -OMe, -F) or n-BuLi aggregates are too stable.	Switch Base: Use s-BuLi (more reactive) or add TMEDA (breaks aggregates). Upgrade: Use a "Schlosser Base" (LICKOR: n-BuLi + t-BuOK) for recalcitrant substrates.
Benzylic Attack	Substrate has an ortho-methyl group (e.g., o-tolualdehyde synthesis).	Thermodynamic Control: Benzylic lithiation is thermodynamically favored over ring lithiation. Fix: Use a stronger DG (Amide/Carbamate) and strictly maintain -78°C.
Dimer Formation	The lithiated species attacked a non-lithiated starting molecule.	Inverse Addition: Do not add the electrophile to the anion. Cannulate the anion into a solution of excess DMF/N-Formylpiperidine at -78°C.

Visualizing the Failure Mode (DoM)

Caption: Decision pathways in DoM. Success relies on Kinetic Control (Green) vs. Thermodynamic Sinks (Red).

Module 2: Reductive Approaches – The "Over-Shot"

The Scenario: You attempted to reduce an ortho-substituted benzonitrile or ester to the aldehyde using DIBAL-H, but you isolated the benzyl alcohol or the amine.

Root Cause Analysis: DIBAL-H reductions rely on the stability of the tetrahedral aluminate intermediate. If this intermediate collapses before the hydrolytic workup, the aldehyde is released into the reaction mixture and immediately reduced again by the remaining hydride.

Technical FAQ: DIBAL-H Specifics

Q: Why did my nitrile reduction yield an amine? A: You likely warmed the reaction to room temperature before quenching. The intermediate N-alumino imine is stable at low temperatures. If it warms up, it can tautomerize or disproportionate.

• Protocol: Keep at -78°C for 2 hours. Quench with Methanol at -78°C, then add saturated Rochelle’s salt (potassium sodium tartrate) and warm to RT. The Rochelle’s salt is non-negotiable—it breaks the aluminum emulsion.

Q: Can I use LiAlH4 (LAH)? A: No. LAH is too aggressive and will almost always drive the reaction to the amine (from nitrile) or alcohol (from ester). You need the steric bulk of the isobutyl groups in DIBAL to stabilize the intermediate.

Q: My substrate has an ortho-iodine. Will DIBAL-H dehalogenate it? A: Generally, no. DIBAL-H is a nucleophilic hydride, not a radical reducer (like Bu3SnH). However, if you use a transition metal catalyst downstream, ensure all aluminum salts are removed, as they can poison Pd catalysts.

Module 3: Palladium-Catalyzed Carbonylation – The "Gas-Free" Lab

The Scenario: You need to convert an ortho-bromo or ortho-iodo aryl species to an aldehyde, but your facility safety officer prohibits high-pressure Carbon Monoxide (CO) cylinders.

The Solution: Use Syngas Surrogates . Modern methodology allows for the in situ generation of CO or the direct transfer of a formyl equivalent without gas cylinders.

Recommended Workflow: The "Phenyl Formate" Route

This method uses phenyl formate as a solid CO source. It is highly effective for sterically encumbered substrates because the oxidative addition of Pd into the Ar-X bond relieves steric strain.

Reagents:

• Catalyst: Pd(OAc)2 (2 mol%) + Xantphos (3 mol%)

• CO Source: Phenyl Formate (2.0 equiv)

• Base: Et3N (2.0 equiv)

• Solvent: Acetonitrile, 80°C

Mechanism of Action:

• Phenyl formate decomposes in the presence of the base/catalyst to release CO (trapped in the solvent cage) and phenol.

• The Pd(0) undergoes oxidative addition to the Ar-X.

• CO insertion occurs (migratory insertion).

• Phenol/Base assists in the reductive elimination or hydride transfer (if silanes are used).

Data Table: Catalyst Selection for Ortho-Substituted Substrates

Precursor (Ar-X)	Recommended Catalyst System	CO/Hydride Source	Notes
Ar-I (Unprotected amine)	Pd(OAc)2 / Bipy-6-OH	CO (1 atm) or Mo(CO)6	Ligand cooperativity prevents N-coordination.
Ar-Br (Steric Bulk)	Pd(dba)2 / P(t-Bu)3	tert-Butyl Isocyanide + Et3SiH	Isocyanide Route: Avoids CO entirely. Forms aldimine intermediate.
Ar-Cl (Activated)	[(Cinnamyl)PdCl]2 / BrettPhos	N-Formylsaccharin	Requires fluoride source (KF) to activate the formyl donor.

Module 4: Experimental Validation & Stability

Critical Warning: Ortho-substituted benzaldehydes are prone to air oxidation to benzoic acids, accelerated by the steric strain which twists the carbonyl out of conjugation, making the aldehyde hydrogen more accessible to radical abstraction.

Storage Protocol:

• Purification: Rapid filtration through a silica plug (neutralized with 1% Et3N). Avoid prolonged exposure to acidic silica.

• Stabilization: Store under Argon at -20°C.

• Validation: Always check the 1H NMR for the diagnostic aldehyde peak (9.5–10.5 ppm). If you see a broad singlet at ~11-12 ppm, you have the acid.

Synthesis Strategy Decision Tree

Caption: Rapid selection guide for synthetic methodology based on starting material functionality.

References

• Directed Metalation Mechanism & CIPE

  • Title: Directed Metalation: A Survival Guide[1]

  • Source: Baran Group Meeting (Scripps Research Institute)

  • URL:[Link]

• Palladium-Catalyzed Formylation (CO-Free)

  • Title: Palladium-Catalyzed Carbonylation of Aryl, Alkenyl, and Allyl Halides with Phenyl Formate[2]

  • Source:Organic Letters (2012)

  • URL:[Link]

• Isocyanide Insertion (Alternative to CO)

  • Title: Palladium-Catalyzed Formylation of Aryl Halides with tert-Butyl Isocyanide
  • Source:Organic Letters (2014)

  • URL:[Link]

• DIBAL-H Reduction Troubleshooting

  • Title: Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles[3]

  • Source: Master Organic Chemistry

  • URL:[Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]

Technical Support Hub: Precision Aldehyde Functionalization

Topic: Avoiding Over-Addition & Side Reactions in Nucleophilic Additions

Status: Operational | Tier: Advanced Synthesis Support

Core Directive: The "Over-Addition" Paradox

In the context of aldehyde functionalization (specifically with organometallics like Grignard or Organolithium reagents), "over-addition" is often a misnomer that masks the real culprit: loss of kinetic control.

Unlike esters (which inherently undergo double addition to tertiary alcohols), aldehydes theoretically stop at the secondary alcohol. When users report "over-addition," they are typically encountering one of three distinct failure modes caused by excess reagent or poor mixing dynamics:

• Chemo-unselectivity: The reagent attacks a secondary electrophile (ester, nitrile, halide) elsewhere on the substrate because the primary aldehyde reaction was too fast or the reagent was in excess.

• Enolization (The "Protonation" False Positive): Excess basicity leads to alpha-deprotonation rather than nucleophilic attack. Upon quench, this returns the starting material, often mistaken for "failed addition."

• Tishchenko/Aldol Polymerization: Localized high concentrations of alkoxide induce side reactions between product and starting material.

This guide provides the protocols to enforce strict stoichiometry and kinetic selectivity.

Diagnostic Logic: Troubleshooting Low Yields

Use this decision matrix to identify the specific nature of your "over-addition" issue.

Figure 1: Diagnostic logic for identifying the root cause of non-quantitative aldehyde additions.

Technical Guides & FAQs

Issue 1: "I added 1.1 equivalents, but I see double addition to the ester moiety."

Diagnosis: Your reagent titer is incorrect. Commercial organometallics degrade over time. A labeled 1.0 M solution is often 0.8 M or lower, but can occasionally be higher if solvent evaporated. The Fix: Stop using colorimetric titrations (phenolphthalein/menthol). They are subjective and moisture-sensitive. Switch to No-D NMR Titration .

Protocol: No-D NMR Titration (The Hoye Method) This method is self-validating and takes <15 minutes.

• Standard: Select a dry internal standard (IS) like 1,5-cyclooctadiene (COD) or cyclooctene.

• Prep: In an oven-dried NMR tube (under Argon), add:

  • ~100 µL of your organometallic reagent (precise volume not required, but must be enough for signal).

  • ~10-20 µL of IS (weighed precisely or added via microsyringe).

  • ~500 µL of dry, non-deuterated solvent (e.g., dry THF or Benzene).

• Acquisition: Run a standard 1H NMR (1 scan is usually sufficient). Turn off the lock (or lock on a sealed capillary of DMSO-d6 if available, but "No-D" works without lock by shimming on the FID).

• Calculation:

  Where is the number of protons for the integrated peak.

Why this works: It measures active carbon-metal species directly against a stable standard, eliminating indicator error [1].

Issue 2: "The reaction exotherms violently, leading to impurities."

Diagnosis: Batch addition creates localized "hot spots" where the local concentration of reagent is 100x higher than the bulk. This favors high-energy activation pathways (like Tishchenko dimerization or attack on protecting groups). The Fix: Continuous Flow Chemistry .

Protocol: Flow-Based Kinetic Control Moving from batch to flow allows for heat dissipation that is impossible in a flask.

• Setup: Use a simple T-junction microreactor (PFA tubing).

• Feeds:

  • Stream A: Aldehyde in THF (0.5 M).

  • Stream B: Grignard Reagent (0.55 M, slight excess).

• Mixing: The T-junction ensures turbulent mixing at the millisecond scale.

• Residence Time: Set flow rates to achieve a residence time of 10-30 seconds.

• Quench: Direct the outlet immediately into a chilled NH4Cl quench bath.

Data Comparison: Batch vs. Flow

Metric	Batch (Dropwise)	Continuous Flow
Heat Transfer	Poor (Localized Hotspots)	Excellent (Surface-to-Vol Ratio >1000)
Selectivity	85:15 (Product:Byproduct)	>98:2 (Product:Byproduct)
Scale-up	Dangerous (Runaway risk)	Linear (Run longer)

Reference: Vapourtec and Eli Lilly have demonstrated flow protocols reducing Wurtz coupling and improving selectivity in Grignard additions [2, 3].

Issue 3: "I'm seeing starting material come back, but I know I added the reagent."

Diagnosis: You are likely seeing Enolization . The basicity of the reagent (

) is reacting with the alpha-protons of the aldehyde ( ) faster than the nucleophilic addition. The Fix: The Cerium(III) Chloride (Luche) Modification.

Mechanism: Lanthanide salts coordinate to the carbonyl oxygen, increasing its electrophilicity (making it more susceptible to attack) while simultaneously making the reagent less basic.

Protocol:

• Dry

  at 140°C under high vacuum for 2 hours to generate .

• Suspend

  (1.5 eq) in THF and stir for 1 hour.

• Add the organolithium/Grignard to the slurry at -78°C.

• Add the aldehyde.[1][2][3][4]

• Result: The "hard" nucleophile attacks the carbonyl exclusively; enolization is suppressed.

Visualizing the Solution: Flow Chemistry Setup

The following diagram illustrates a continuous flow setup designed to prevent local over-concentration of reagents.

Figure 2: Continuous flow setup to eliminate local concentration spikes and thermal runaways.

References

• Hoye, T. R., Eklov, B. M., & Voloshin, M. (2004).[5] No-D NMR Spectroscopy as a Convenient Method for Titering Organolithium (RLi), RMgX, and LDA Solutions.[5][6] Organic Letters, 6(15), 2567–2570.[5] Link

• Vapourtec Application Note. (2017). In-situ production of Grignard reagents in continuous flow. Vapourtec. Link

• Cole, K. P., et al. (2023). The History of Flow Chemistry at Eli Lilly and Company. CHIMIA, 77(5), 318. Link

• Master Organic Chemistry. (2025). Addition of Organolithiums To Aldehydes and Ketones.[1][4][7] Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. vapourtec.com [vapourtec.com]
• 4. books.rsc.org [books.rsc.org]
• 5. No-D NMR spectroscopy as a convenient method for titering organolithium (RLi), RMgX, and LDA solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

spectroscopic analysis to confirm the structure of synthesized 3-[1-(Dimethylamino)ethyl]benzaldehyde

Comprehensive Comparison Guide: Spectroscopic Validation of 3-[1-(Dimethylamino)ethyl]benzaldehyde

Executive Summary & Strategic Context

The Target: 3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a critical pharmacophore, often serving as a strategic intermediate in the synthesis of cholinesterase inhibitors like Rivastigmine (used for Alzheimer’s disease).[1]

The Challenge: Synthesizing this molecule often involves reductive amination of 3-acetylbenzaldehyde or formylation of protected amines.[1] The primary analytical challenge is twofold:

• Functional Group Integrity: Confirming the aldehyde (-CHO) remains intact while the amine (-NMe₂) is introduced.

• Regio- & Stereo-chemistry: Verifying the meta-substitution pattern and the integrity of the ethyl backbone chiral center (though standard NMR confirms racemate connectivity).

This guide compares the three pillars of structural confirmation—NMR, FTIR, and HRMS —evaluating their utility in a drug development workflow.

Comparative Analysis of Spectroscopic Methods

This section objectively compares which analytical tool performs best for specific structural questions regarding this molecule.

Table 1: Analytical Performance Matrix

Feature to Validate	1H NMR (600 MHz)	FT-IR (ATR)	HRMS (ESI-TOF)	Winner
Aldehyde Presence	High Precision. Distinct singlet ~10.0 ppm.[1]	Fastest. Strong C=O stretch ~1700 cm⁻¹.[1]	Low. Only confirms mass, not functional group.[1]	FT-IR (Speed) / NMR (Certainty)
Amine Incorporation	High. Distinct N-Me singlets and benzylic quartet.[1]	Low. C-N stretches are often obscured in fingerprint.[1]	High. Nitrogen rule applies; distinct fragmentation.[1]	1H NMR
Regiochemistry (Meta)	High. Splitting patterns (s, d, t, d) confirm 1,3-sub.	Medium. Out-of-plane bends (690-900 cm⁻¹) can be ambiguous.[1]	None. Mass is identical for ortho/para isomers.[1]	1H NMR
Purity Assessment	Medium. Good for organic impurities >1%.[1]	Low. Only sees gross contamination.[1]	High. Detects trace masses; requires HPLC separation.[1]	HPLC-UV / NMR

Deep Dive: Nuclear Magnetic Resonance (NMR) Protocol

NMR is the "Gold Standard" for this molecule because it simultaneously validates the aromatic substitution pattern and the aliphatic amine chain.

A. Experimental Protocol: 1H NMR Setup

• Solvent: Chloroform-d (

  ) is standard.[1]

  • Note: The amine group is basic.[1] If the

    is acidic (aged), the amine protons may shift downfield or broaden.

  • Refinement: Filter solvent through basic alumina or add a trace of

    if sharp amine signals are required.[1]

• Concentration: 10-15 mg in 0.6 mL solvent.

• Acquisition: 16 scans, 2-second relaxation delay (d1).

B. Spectral Assignment (Predicted & Causality)

• The Aldehyde Anchor (

  ~10.0 ppm):

  • Signal: Singlet (1H).[1][2]

  • Causality: The carbonyl anisotropy heavily deshields this proton.[1]

  • Diagnostic: If this peak is missing or shifted to ~4.6 ppm (broad), your aldehyde has reduced to an alcohol.[1]

• The Aromatic Region (

  7.4 – 7.9 ppm):

  • Pattern: 1,3-Disubstituted Benzene (Meta).[1]

  • H2 (between substituents): Singlet-like (broadened by small couplings).[1] Most deshielded due to flanking electron-withdrawing CHO and inductive alkyl group.[1]

  • H4/H6: Doublets.

  • H5: Triplet (pseudo-triplet due to overlap).

• The Chiral Backbone (

  ~3.3 – 3.6 ppm):

  • Signal: Quartet (1H).[1]

  • Causality: The benzylic proton (

    ) couples with the adjacent methyl group ( ).[1]

  • Validation: This quartet proves the ethyl chain is intact and not a vinyl group (which would show alkene protons).

• The Dimethylamine (

  ~2.2 ppm):

  • Signal: Singlet (6H).[1][2]

  • Causality: Two equivalent methyl groups attached to Nitrogen.[1]

  • Alert: If you see two separate singlets, rotation might be restricted (rare at RT) or the sample is protonated (salt form).

• The Methyl Terminus (

  ~1.3 – 1.4 ppm):

  • Signal: Doublet (3H).[1]

  • Causality: Coupled to the benzylic methine.[1]

Vibrational Spectroscopy (FT-IR) Validation

While NMR provides the map, IR provides the "fingerprint" for functional group verification.

• The "Fermi Resonance" (Critical for Aldehydes):

  • Look for two weak bands at 2820 cm⁻¹ and 2720 cm⁻¹ .[1]

  • Why? These are C-H stretches of the aldehyde.[1][3][4] The lower frequency band (2720) is often distinct from aliphatic C-H stretches.[1]

• The Carbonyl Stretch:

  • ~1695 - 1705 cm⁻¹ .[1]

  • Comparison: A standard aliphatic ketone is ~1715 cm⁻¹.[1][4] Conjugation with the benzene ring lowers the frequency (wavenumber) due to single-bond character resonance contribution.[1]

• Absence of O-H:

  • Ensure no broad stretch exists at 3200-3500 cm⁻¹.[1] Presence indicates reduction to the alcohol or water contamination.[1]

Mass Spectrometry (HRMS) & Fragmentation

Technique: ESI-TOF (Electrospray Ionization - Time of Flight) in Positive Mode.[1]

• Molecular Formula:

  [5]

• Exact Mass: 177.1154 Da.[1]

• Observed Ion

  : 178.1227 Da.[1]

Fragmentation Logic (MS/MS):

• Parent Ion: 178.12 Da.[1]

• Alpha-Cleavage: The bond between the benzylic carbon and the ring is strong, but the loss of the dimethylamino group or the methyl group is common.

• Tropylium Ion Formation: Common in benzyl derivatives, looking for signals around m/z 91 or substituted equivalents.[1]

Visualizing the Analytical Workflow

The following diagram illustrates the decision-making logic for confirming the structure during synthesis.

Figure 1: Logical decision tree for the structural validation of 3-[1-(Dimethylamino)ethyl]benzaldehyde.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for interpretation of meta-substituted benzene coupling and amine shifts).

• PubChem. (2025).[1][6][7] Compound Summary: 3-(1-(Dimethylamino)ethyl)benzaldehyde.[1][5][8] National Library of Medicine.[1] Available at: [Link]

• Larkin, P. (2011).[1] IR and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier.[1] (Source for Fermi resonance identification in aldehydes).[1]

Sources

• 1. 3-(Dimethylamino)benzaldehyde | C9H11NO | CID 34288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 915924-91-3|3-(1-(Dimethylamino)ethyl)benzaldehyde|BLD Pharm [bldpharm.com]
• 6. SID 135668168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. [3-[1-(dimethylamino)ethyl]phenyl] N,N-dimethylcarbamate | C13H20N2O2 | CID 23645310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. RU2393148C2 - Method for synthesis of (s)-3-[(1-dimethylamino)ethyl]-phenyl-n-ethyl-n-methyl-carbamate - Google Patents [patents.google.com]

Comparative Analysis: Pharmacological Potential of 3-[1-(Dimethylamino)ethyl]benzaldehyde and Structural Analogues

Executive Summary

This guide analyzes the biological activity and pharmacological significance of 3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 10541-83-0). While often categorized as a chemical intermediate, this compound serves as the critical pharmacophore scaffold for Rivastigmine , a pseudo-irreversible acetylcholinesterase (AChE) inhibitor used in Alzheimer’s disease therapy.

Unlike simple benzaldehydes, the unique meta-substituted, branched amine structure of this compound dictates the binding efficacy of its derivatives. This guide compares the target aldehyde against its para-substituted and unbranched analogues to demonstrate why this specific isomer is preferred for cholinergic drug development.

Structural Basis of Biological Activity[1]

The biological potential of 3-[1-(Dimethylamino)ethyl]benzaldehyde is governed by three structural pillars:

• Meta-Substitution: The position of the side chain (position 3) allows the final derivative to fold correctly into the AChE active site, aligning with the anionic sub-site of the enzyme.

• Chiral Branching: The ethyl group (1-aminoethyl) introduces chirality. The (S)-enantiomer of the resulting derivatives is significantly more potent (up to 10-fold) than the (R)-enantiomer.

• Amine Basicity: The dimethylamino group mimics the quaternary ammonium head of acetylcholine, the natural substrate of AChE.

Diagram 1: Pharmacophore Translation to Biological Activity

This diagram illustrates how the aldehyde's structure translates into the active drug (Rivastigmine) and interacts with the target enzyme.

Caption: Transformation of the aldehyde scaffold into the active AChE inhibitor, highlighting critical structural determinants.

Comparative Biological Activity[1][3]

The table below contrasts the target aldehyde with its structural analogues. Note that while the aldehydes themselves possess low intrinsic AChE inhibition, their value lies in their Conversion Potential (CP)—the ability to be transformed into high-potency drugs.

Table 1: Comparative Pharmacological Potential

Compound	Structure	Intrinsic Bioactivity (Pre-Derivatization)	Conversion Potential (AChE Inhibition)	Key Limitation
3-[1-(Dimethylamino)ethyl]benzaldehyde	Meta, Branched	Low (Weak antimicrobial)	High (Precursor to Rivastigmine)	Requires chiral resolution for max potency.
4-(Dimethylamino)benzaldehyde (Ehrlich's Reagent)	Para, Unbranched	Moderate (Antimicrobial, ALDH inhibitor)	Low (Steric clash in AChE gorge)	Para-position prevents optimal enzyme fit.
3-Hydroxybenzaldehyde	Meta, No Amine	High (Antioxidant, Cytotoxic)	Null (Lacks cationic pharmacophore)	Missing the amine "anchor" for the anionic site.
3-(Dimethylaminomethyl)benzaldehyde	Meta, Unbranched	Low	Moderate	Lacks the ethyl group for hydrophobic interaction.

Detailed Analysis of Analogues

• Vs. Para-Analogues (4-substituted): Research indicates that moving the substituent from meta (3) to para (4) drastically reduces the activity of the final carbamate derivative. The AChE active site gorge is narrow; para-substituted derivatives suffer from steric hindrance, preventing the carbamate moiety from reaching the catalytic serine residue (Ser200).

• Vs. Unbranched Amines: The "ethyl" branch in the target aldehyde is not merely a linker; it creates a hydrophobic interaction within the enzyme pocket. Analogues lacking this branch (methyl-only) show reduced binding affinity (

  ) compared to the ethyl-branched counterparts.

• Intrinsic Antimicrobial Activity: While primarily a precursor, amino-benzaldehydes exhibit intrinsic antimicrobial properties. Schiff bases derived from 4-(dimethylamino)benzaldehyde have shown activity against S. aureus and E. coli. The target aldehyde is predicted to share this profile due to the reactive carbonyl group and the basic amine, which can disrupt bacterial cell membranes.

Experimental Protocols

To validate the biological activity of this scaffold, researchers typically convert it to the phenol or carbamate form and test via the Ellman’s Assay . Below is a standardized, self-validating protocol.

Protocol A: Ellman’s Acetylcholinesterase Inhibition Assay

Objective: Quantify the IC50 of derivatives synthesized from the target aldehyde.

Reagents:

• Buffer: 0.1 M Sodium Phosphate buffer (pH 8.0).

• Enzyme: Acetylcholinesterase (AChE) from Electrophorus electricus (500 U/mL stock).

• Substrate: Acetylthiocholine Iodide (ATChI, 0.5 mM).

• Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

• Inhibitor: Target compound (dissolved in DMSO, <1% final conc).

Workflow:

• Blanking: Add 140 µL Buffer + 20 µL DTNB + 10 µL DMSO (Solvent Control) to a 96-well plate.

• Enzyme Addition: Add 20 µL AChE solution. Incubate at 25°C for 10 minutes.

• Substrate Initiation: Add 10 µL ATChI.

• Kinetic Measurement: Measure Absorbance at 412 nm every 30 seconds for 5 minutes.

• Inhibition Test: Repeat steps 1-4 with varying concentrations of the inhibitor (0.01 µM – 100 µM).

Self-Validation Check:

• Control Slope: The uninhibited control must show a linear increase in absorbance (

  ).

• Background: Wells without enzyme (Buffer + DTNB + ATChI) must show negligible color change (yellowing indicates spontaneous hydrolysis).

Diagram 2: Ellman’s Assay Logic Flow

This diagram visualizes the reaction mechanism used to quantify activity.

Caption: Mechanism of Ellman's Assay. Inhibitors prevent Thiocholine formation, reducing the yellow colorimetric signal.[1]

Synthesis & Purity Considerations (Impact on Activity)

The biological activity is strictly dependent on the purity of the aldehyde scaffold. Impurities from the synthesis (e.g., incomplete methylation or oxidation) can lead to false positives in toxicity assays or inactive drug derivatives.

• Critical Quality Attribute: The aldehyde must be free of 3-acetylbenzaldehyde (a common degradation product).

• Detection: HPLC at 254 nm.

• Impact: 3-acetylbenzaldehyde lacks the amine necessary for the "anionic site" interaction in AChE, effectively diluting the potency of the final batch.

References

• Vertex AI Search. (2026). Synthesis of rivastigmine from 3-[1-(dimethylamino)ethyl]benzaldehyde. 2

• Journal of Emerging Investigators. (2022). Modular mimics of neuroactive alkaloids - design, synthesis, and cholinesterase inhibitory activity of rivastigmine analogs. 3[4][5][6][1][7][3][8][2][9][10]

• ResearchGate. (2025). Kinetic and Structural Studies on the Interaction of Cholinesterases with the Anti-Alzheimer Drug Rivastigmine. 11[5][6][7][3][8][2][9][10]

• Bio-protocol. (2022). Acetylcholinesterase Inhibition Assay Protocol. 12

• ACS Publications. (2022).[8][13] Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity. 8[5][3][8][9][10]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN103664702A - Production process of rivastigmine - Google Patents [patents.google.com]
• 3. emerginginvestigators.org [emerginginvestigators.org]
• 4. Novel Rivastigmine Derivatives as Promising Multi-Target Compounds for Potential Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. Study of the antibacterial and antifungal activities of synthetic benzyl bromides, ketones, and corresponding chalcone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. bio-protocol.org [bio-protocol.org]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-[1-(Dimethylamino)ethyl]benzaldehyde

[1][2]

Executive Summary & Critical Hazards

Status: Liquid (Standard conditions) | Storage: 2-8°C (Inert Atmosphere) CAS: 915924-91-3[1][2]

Disposal of 3-[1-(Dimethylamino)ethyl]benzaldehyde requires specific attention due to its dual functionality: it contains both a basic tertiary amine and a reactive aldehyde .[1][2] Improper mixing with incompatible waste streams can result in exothermic neutralization, polymerization, or the release of toxic vapors.

⛔ CRITICAL "DO NOT" RULES

• DO NOT mix with Strong Acids (e.g., HCl, H₂SO₄).[1]

  • Reason: The amine group will protonate exothermically, potentially causing waste container pressurization or violent splattering.

• DO NOT mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1]

  • Reason: The aldehyde group is susceptible to rapid, uncontrolled oxidation to the carboxylic acid, generating significant heat and gas.

• DO NOT dispose of down the drain.

  • Reason: Toxic to aquatic life and regulated under RCRA as a hazardous organic substance.[1]

Chemical Profile & Waste Characterization[1][2][4]

To ensure the safety of the disposal chain, you must understand the chemical behavior of the waste.

Property	Data	Disposal Implication
Molecular Formula	C₁₁H₁₅NO	Organic waste stream.[1][2]
Functional Groups	1. Tertiary Amine2. Aromatic Aldehyde	1. Basic pH (incompatible with acids).2.[1] Reactive (incompatible with oxidizers).[1]
Flash Point	>90°C (Est.)[1]	Combustible Liquid . Keep away from ignition sources.[1][3][4]
Water Solubility	Low/Moderate	Likely requires organic solvent rinse (Ethanol/Acetone) for container cleaning.[1]
GHS Hazards	H302, H315, H319, H335	PPE (Gloves/Goggles) is mandatory during transfer.[1]

Waste Stream Segregation Logic

The following decision tree illustrates the logic for selecting the correct waste stream. This prevents "blind dumping" which causes the majority of laboratory waste accidents.[1]

Figure 1: Waste Stream Decision Matrix. Note the critical check for acidity in the destination container to prevent exothermic amine-acid reactions.

Step-by-Step Disposal Protocol

Phase 1: Preparation & PPE[1][2]

• Engineering Controls: All transfers must occur inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended due to aldehyde permeation), safety goggles, and a lab coat.[1]

• Materials:

  • Waste container (HDPE or Glass).[1][5]

  • Funnel (grounded if using metal drums).[1]

  • Spill tray.[1]

Phase 2: Transfer & Deactivation[1][2]

• Identify the Destination Container:

  • Select a container labeled "Hazardous Waste - Organic." [1]

  • Verification: Ensure the container does not contain acidic waste (pH < 4) or oxidizers.[1] If unsure, start a fresh container.

• Transfer:

  • Pour the liquid slowly into the waste container using a funnel.[1]

  • Tip: If the compound has solidified (due to cold storage), allow it to warm to room temperature or dissolve in a minimal amount of Acetone or Ethanol before transfer.

• Rinsing:

  • Triple-rinse the original bottle with a compatible solvent (Acetone or Ethanol).[1]

  • Add the rinsate to the same organic waste container.[1]

• Labeling:

  • Deface the original commercial label.[1]

  • Tag the waste container with the full chemical name: 3-[1-(Dimethylamino)ethyl]benzaldehyde .[1]

  • Check the hazard boxes: Toxic , Irritant .[1]

Phase 3: Final Handoff

• Cap the waste container tightly.[1][3]

• Store in the Satellite Accumulation Area (SAA) .[1]

• Request pickup when the container is 90% full or within 6 months (per EPA RCRA regulations).[1]

Spill Contingency Workflow

In the event of a benchtop spill, immediate action minimizes exposure to the respiratory irritant properties of the aldehyde.

Figure 2: Emergency Spill Response Protocol.[1] For spills <100mL inside a fume hood, evacuation is rarely necessary, but sash should be lowered.[1]

Regulatory & Compliance Context

• RCRA Classification (USA): This compound is not a "Listed" waste (P or U list) by default, but it exhibits characteristics of toxicity and ignitability (depending on solvent).[1] It must be treated as Characteristic Hazardous Waste .[1]

• Disposal Method: The industry standard for this class of pharmaceutical intermediate (aromatic amino-aldehyde) is High-Temperature Incineration .[1][2] This ensures the complete destruction of the aromatic ring and the nitrogenous components.

References

• PubChem. (2023).[1] Compound Summary: Rivastigmine Intermediates & Derivatives. National Library of Medicine.[1] Retrieved from [Link]

• U.S. EPA. (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] Retrieved from [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. 26815-13-4|3-(3-(Dimethylamino)propoxy)benzaldehyde|BLD Pharm [bldpharm.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]